2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic Acid: A Promising Scaffold for Drug Discovery

This guide provides a comprehensive technical overview of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid, a molecule of significant interest to researchers, medicinal chemists, and drug development professionals. By combining a synthetically accessible pyrazole moiety with a difluorinated propanoic acid backbone, this compound presents a unique constellation of chemical properties that are highly desirable in modern therapeutic design. This document will delve into its structural features, predicted physicochemical and spectroscopic properties, plausible synthetic routes, chemical reactivity, and its potential in drug development, including metabolic stability and prodrug strategies.

Molecular Structure and Key Features

2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid incorporates three key functional components that dictate its chemical behavior and potential biological activity:

• A Pyrazole Ring: A five-membered aromatic heterocycle with two adjacent nitrogen atoms. The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, found in numerous approved drugs.[1] It is known for a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1]

• A Difluorinated Carbon Center: The two fluorine atoms on the alpha-carbon of the propanoic acid chain significantly influence the molecule's electronic properties. Fluorine is the most electronegative element, and its presence can enhance metabolic stability, increase binding affinity, and modulate the acidity of the carboxylic acid group.[2]

• A Carboxylic Acid Group: This functional group provides a crucial handle for forming salts, esters, and amides, which can be used to optimize the compound's solubility, permeability, and pharmacokinetic profile. It can also participate in key hydrogen bonding interactions with biological targets.[3]

Predicted Physicochemical Properties

Property	Predicted Value/Range	Rationale and References
Molecular Formula	C₆H₆F₂N₂O₂	Based on the chemical structure.
Molecular Weight	176.12 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Pyrazole and many of its derivatives are solids at room temperature. 2,2-Difluoropropionic acid can be a low-melting solid or liquid.[4]
pKa	1.5 - 2.5	The presence of two electron-withdrawing fluorine atoms adjacent to the carboxylic acid is expected to significantly increase its acidity compared to propanoic acid (pKa ~4.87). 2,2-Difluoropropionic acid has a predicted pKa of around 1.34.[5][6]
LogP	0.5 - 1.5	The pyrazole ring and the carboxylic acid group contribute to some polarity, while the overall structure is relatively small. The LogP of 2,2-difluoropropionic acid is predicted to be around 0.8.[7]
Solubility	Soluble in polar organic solvents (e.g., ethanol, DMSO, acetone). Moderate solubility in water, which can be significantly increased by forming salts at physiological pH.	2,2-Difluoropropionic acid is soluble in water, ethanol, and ether.[4] The pyrazole moiety also contributes to some degree of polarity.

Spectroscopic Characterization (Predicted)

The structural features of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid would give rise to a characteristic spectroscopic signature.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the pyrazole ring protons, the methylene protons, and the acidic proton of the carboxylic acid.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Rationale and References
Pyrazole H-4	~6.3	Triplet	The chemical shifts for pyrazole protons are typically in this region.[8][9]
Pyrazole H-3, H-5	~7.5	Doublets
-CH₂-	4.0 - 4.5	Triplet	The methylene protons are adjacent to the electron-withdrawing pyrazole nitrogen and the difluorinated carbon, leading to a downfield shift.
-COOH	10.0 - 13.0	Broad singlet	The acidic proton of a carboxylic acid typically appears as a broad signal in this downfield region and is exchangeable with D₂O.[10]

¹³C NMR Spectroscopy

The carbon NMR spectrum will be characterized by signals for the pyrazole carbons, the difluorinated carbon, the methylene carbon, and the carbonyl carbon.

| Carbon | Predicted Chemical Shift (δ, ppm) | Rationale and References | | :--- | :--- | :--- | :--- | | Pyrazole C-3, C-5 | 130 - 140 | The carbon atoms of the pyrazole ring have characteristic chemical shifts.[11][12] | | Pyrazole C-4 | ~105 | | | -CF₂- | 110 - 120 (triplet) | The carbon atom bonded to two fluorine atoms will appear as a triplet due to C-F coupling. | | -CH₂- | 50 - 60 | | | -C=O | 170 - 180 | The carbonyl carbon of a carboxylic acid has a characteristic downfield chemical shift. |

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the different functional groups present in the molecule.

Functional Group	Predicted Wavenumber (cm⁻¹)	Rationale and References
O-H stretch (carboxylic acid)	2500 - 3300 (broad)	The O-H stretch of a carboxylic acid is typically a very broad band.
C=O stretch (carboxylic acid)	1700 - 1730	A strong absorption band characteristic of the carbonyl group.
C=N stretch (pyrazole ring)	1580 - 1620	Characteristic stretching vibration of the pyrazole ring.[13]
C-F stretch	1000 - 1200	Strong absorption bands due to the carbon-fluorine bonds.
N-H bend (pyrazole ring)	~3100	In solid state, associated with hydrogen bonding.[13]

Mass Spectrometry

Electron ionization (EI) mass spectrometry would likely lead to fragmentation of the molecule. Key fragments would include the pyrazole ring and loss of the carboxylic acid group. The molecular ion peak (M+) would be observed at m/z = 176.

Proposed Synthetic Pathway

A plausible synthetic route to 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid can be envisioned through a nucleophilic substitution reaction.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol:

Step 1: Synthesis of Ethyl 2,2-difluoro-3-(1H-pyrazol-1-yl)propanoate

• To a solution of 1H-pyrazole (1.0 eq) in anhydrous dimethylformamide (DMF), add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add ethyl 3-bromo-2,2-difluoropropanoate (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature, pour into water, and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the ester intermediate.

Step 2: Hydrolysis to 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid

• Dissolve the purified ester from Step 1 in a mixture of ethanol and water.

• Add an excess of sodium hydroxide or lithium hydroxide (2-3 eq) and stir the mixture at room temperature or with gentle heating until the hydrolysis is complete (monitored by TLC).

• Cool the reaction mixture in an ice bath and acidify with dilute hydrochloric acid to a pH of 2-3.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield the final product.

Chemical Reactivity and Stability

Reactivity of the Pyrazole Ring

The pyrazole ring is aromatic and generally resistant to oxidation and reduction.[11] It can undergo electrophilic substitution, typically at the C4 position.[14] The N-H proton is weakly acidic and can be deprotonated with a strong base.

Reactivity of the Carboxylic Acid

The carboxylic acid group can undergo standard transformations:

• Salt formation: Reacts with bases to form water-soluble salts.

• Esterification: Can be converted to esters under acidic conditions with an alcohol.

• Amide formation: Can be activated (e.g., with a coupling agent like EDC/HOBt or by conversion to an acid chloride) and reacted with amines to form amides.[15]

Influence of the Difluoro Group

The geminal difluoro group is chemically robust and enhances the thermal and metabolic stability of the molecule.[4] It also increases the acidity of the carboxylic acid, as previously mentioned.

Relevance in Drug Development

Metabolic Stability

A common liability in drug candidates is metabolic oxidation by cytochrome P450 enzymes. The introduction of fluorine atoms at a metabolically susceptible position is a well-established strategy to block this process and improve the pharmacokinetic profile of a drug.[2][16] The difluoro group in 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid is expected to confer significant metabolic stability to the adjacent methylene group.

Prodrug Strategies

The carboxylic acid functionality is an excellent handle for creating prodrugs to improve properties such as membrane permeability and oral bioavailability.[17] Ester prodrugs are a common approach, where the carboxylic acid is masked as an ester that can be hydrolyzed by esterases in the body to release the active drug.[][19]

Caption: Ester prodrug activation pathway.

Potential as a Pharmacophore

Given the wide range of biological activities associated with pyrazole derivatives, this compound represents a valuable building block for the synthesis of new chemical entities.[20] The combination of the pyrazole scaffold with the difluorinated acid moiety could lead to novel inhibitors of enzymes or modulators of receptors where the acidic group can act as a key binding element.

Conclusion

2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid is a compound with significant potential for drug discovery and development. Its unique combination of a biologically active pyrazole ring, a metabolically robust difluoro group, and a versatile carboxylic acid handle makes it an attractive scaffold for medicinal chemists. This guide has provided a comprehensive overview of its predicted chemical properties, a plausible synthetic route, and its potential applications in the pharmaceutical sciences. Further experimental validation of these predicted properties is warranted to fully explore the therapeutic potential of this promising molecule.

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Technical Guide: Structural Elucidation of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic Acid

The following technical guide details the structural elucidation of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid . This document is structured for application scientists and medicinal chemists, focusing on the practical "how" and "why" of validating this specific fluorinated scaffold.

Executive Summary

The target molecule, 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid , represents a critical class of bioisosteres in medicinal chemistry. The

-difluoro carboxylic acid motif often serves as a phosphate mimic or a metabolic blocker, modulating pKa (typically lowering it to ~1.0–3.0) and increasing lipophilicity compared to the non-fluorinated parent.

However, the synthesis and validation of this structure present unique challenges:

• Regiochemical Ambiguity: Confirming

  -alkylation versus -alkylation on the pyrazole ring.

• Spin System Complexity: The

  -difluoro group introduces strong heteronuclear couplings ( , , ) that complicate spectral interpretation.

This guide provides a self-validating protocol to unambiguously determine the structure.

Part 1: Synthetic Context & Regiochemical Control

To understand the impurities and isomers we must rule out, we first outline the synthesis. The most robust route involves the nucleophilic substitution of a

-halo-difluoro ester by the pyrazole anion.

The Reaction Scheme

The reaction typically utilizes ethyl 3-bromo-2,2-difluoropropanoate and 1H-pyrazole in the presence of a base (

or ).

Figure 1: Synthetic pathway and potential divergence points. The primary challenge is ensuring mono-alkylation at the Nitrogen.

Part 2: Spectroscopic Elucidation Protocols

This section details the specific NMR signatures required to confirm the structure. The

-difluoro group ( ) is the "spy" in the molecule; its coupling constants are diagnostic.

NMR: The Anchor Point

The first step in verification is

NMR. Unlike protons, the fluorine signals are isolated and highly sensitive to the chemical environment.

• Expected Shift:

  to ppm.

• Multiplicity: Triplet (

  ).

• Coupling:

  Hz.

• Diagnostic Logic:

  • If you see a singlet , the adjacent carbon has no protons (incorrect structure).

  • If you see a doublet , there is only one proton adjacent (incorrect structure).

  • The Triplet confirms the presence of the

    linker between the pyrazole and the group.

NMR: Heteronuclear Coupling Analysis

The proton spectrum will not look like a standard aliphatic chain due to fluorine coupling.

Position	Proton Type	Multiplicity	Coupling Constants ( )	Interpretation
H-3, H-5	Pyrazole CH	Doublet (d)	Hz	Characteristic of pyrazole ring protons.
H-4	Pyrazole CH	Triplet (t)	Hz	Pseudo-triplet due to coupling with H-3 and H-5.
-CH2	Linker	Triplet of Triplets (tt)	Hz	CRITICAL: This signal proves the connectivity. The large coupling is to the two Fluorines.
COOH	Acidic H	Broad Singlet	N/A	Usually ppm; disappears with shake.

NMR: Carbon Backbone Verification

The carbon spectrum provides definitive proof of the

placement via huge coupling constants.

• Carbonyl (

  ): Triplet ( ppm).

  • Coupling:

    Hz.

  • Why? It is two bonds away from the fluorine atoms.

• Alpha Carbon (

  ): Triplet of Triplets ( ppm).

  • Coupling:

    Hz (Massive splitting).

  • Why? Direct attachment to fluorine.

• Beta Carbon (

  ): Triplet ( ppm).

  • Coupling:

    Hz.

  • Why? Two bonds away from fluorine.[1]

Part 3: Regiochemistry (N- vs. C-Alkylation)

While N-alkylation is thermodynamically favored, confirming the pyrazole is attached via Nitrogen (and not C3/C4) is essential for "Trustworthiness."

The HMBC Experiment (Heteronuclear Multiple Bond Correlation): This is the definitive "self-validating" experiment.

• Target Correlation: Look for a cross-peak between the

  -CH2 protons and the Pyrazole C3/C5 carbons .

• Logic:

  • If

    -alkylated: The protons are 3 bonds away from Pyrazole C3 and C5. You will see strong correlations.

  • If

    -alkylated (e.g., at C4): The protons would show different correlation patterns (e.g., to C3/C5 via 2 bonds, but missing the symmetry of the N-substituent).

• Nitrogen NMR (

  HMBC): If available, a cross-peak between -CH2 protons and the Pyrazole provides absolute proof.

Part 4: Analytical Workflow Diagram

The following decision tree illustrates the logical flow for validating the compound in a drug discovery setting.

Figure 2: Step-by-step logic gate for structural validation. Failure at any diamond node requires synthetic troubleshooting.

Part 5: Quality Control & Handling

pKa Considerations

The 2,2-difluoro substitution significantly increases the acidity of the carboxylic acid.

• Standard Propanoic Acid pKa: ~4.87

• 2,2-Difluoropropanoic Acid pKa: ~1.34 [1][2]

• Implication: In LC-MS, use an acidic mobile phase (0.1% Formic Acid) to keep the molecule protonated for better retention on C18 columns, or use a negative mode (ESI-) method where the carboxylate anion (

  ) will be the dominant species.

Storage Stability

While the

bond is strong, the -difluoro acid moiety can be susceptible to decarboxylation under extreme thermal stress, though less so than -keto acids. Store at -20°C.

References

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• PubChem. (2025).[3] 2,2-Difluoropropanoic acid Compound Summary. National Library of Medicine. Retrieved from

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• Duke University. (2025). NMR Coupling Constants: 19F and 13C Data. Retrieved from

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Navigating the Chemical Landscape of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic Acid: A Technical Guide for Researchers

Disclaimer: As of the latest update of this document, a specific CAS (Chemical Abstracts Service) number for 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid has not been publicly cataloged. The information presented herein is a comprehensive guide based on established principles of organic synthesis, and the known properties and applications of structurally analogous compounds, namely fluorinated carboxylic acids and pyrazole-containing molecules. This document is intended to provide a foundational understanding and practical framework for researchers and drug development professionals interested in this novel chemical entity.

Introduction: A Molecule of Potential at the Intersection of Fluorine and Heterocyclic Chemistry

The convergence of fluorine chemistry with heterocyclic scaffolds has consistently yielded molecules of significant interest in medicinal chemistry and materials science.[1][2] The target molecule, 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid, embodies this principle, integrating a gem-difluoroacetic acid moiety with the versatile pyrazole ring. The pyrazole nucleus is recognized as a "privileged scaffold" in drug discovery, forming the core of numerous FDA-approved therapeutics.[3][4] Its derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[5]

The introduction of a difluoromethyl group adjacent to the carboxylic acid is anticipated to significantly modulate the compound's physicochemical properties. Fluorination is a well-established strategy to enhance metabolic stability, binding affinity, and membrane permeability of drug candidates.[6] Specifically, the strong electron-withdrawing nature of the two fluorine atoms is expected to lower the pKa of the carboxylic acid, influencing its ionization state at physiological pH and potentially impacting its interaction with biological targets.[6][7]

This technical guide provides a comprehensive overview of a proposed synthetic pathway, predicted physicochemical properties, potential applications, and detailed experimental protocols for the synthesis and characterization of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid, drawing upon the extensive literature of its constituent chemical classes.

Proposed Synthesis Pathway

A plausible and efficient synthetic route to 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid involves a two-step sequence commencing with a suitable 3-carbon, difluorinated building block, followed by N-alkylation of pyrazole.

A viable starting material is 2,2-difluoro-3-hydroxypropanoic acid or a protected derivative.[8] A more direct precursor would be a 2,2-difluoro-3-halopropanoic acid. The synthesis can be conceptualized as follows:

Caption: Potential therapeutic applications stemming from the structural features of the target molecule.

Experimental Protocols

The following are detailed, step-by-step methodologies for the proposed synthesis, purification, and characterization of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid, based on established procedures for similar compounds.

Synthesis of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic Acid

Materials:

• 2,2-Difluoro-3-bromopropanoic acid (or corresponding chloro- or iodo- derivative)

• Pyrazole

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl), 1M

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add pyrazole (1.0 equivalent) and anhydrous potassium carbonate (2.0 equivalents).

• Add anhydrous DMF to dissolve the reagents.

• To this stirring suspension, add a solution of 2,2-difluoro-3-bromopropanoic acid (1.1 equivalents) in a minimal amount of anhydrous DMF dropwise at room temperature.

• Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Acidify the aqueous mixture to pH 2-3 with 1M HCl.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification Protocol

Due to the polar nature of the product, purification can be achieved by recrystallization or column chromatography. For highly polar fluorinated compounds, Hydrophilic Interaction Chromatography (HILIC) can be an effective purification technique. [9] Recrystallization:

• Dissolve the crude product in a minimal amount of a hot solvent in which it is sparingly soluble at room temperature (e.g., a mixture of ethyl acetate and hexanes, or water).

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Flash Column Chromatography (Silica Gel):

• Prepare a silica gel column.

• Dissolve the crude product in a minimal amount of the eluent or a suitable solvent.

• Elute with a gradient of a polar solvent (e.g., ethyl acetate or methanol) in a non-polar solvent (e.g., hexanes or dichloromethane). The addition of a small amount of acetic or formic acid to the eluent may be necessary to ensure the product elutes as the free acid.

Analytical Characterization

The structure and purity of the final compound should be confirmed by a combination of spectroscopic and chromatographic methods. [10][11] High-Performance Liquid Chromatography (HPLC):

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid or trifluoroacetic acid.

• Detection: UV at an appropriate wavelength (e.g., 210 nm).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Record ¹H, ¹³C, and ¹⁹F NMR spectra in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). [12][13] Mass Spectrometry (MS):

• Obtain a high-resolution mass spectrum (HRMS) to confirm the elemental composition. Electrospray ionization (ESI) in either positive or negative mode is recommended.

Caption: A generalized experimental workflow for the synthesis and characterization of the target compound.

Conclusion and Future Outlook

While a dedicated CAS number for 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid is yet to be assigned, the foundational principles of organic chemistry and the extensive body of literature on related compounds provide a robust framework for its synthesis, characterization, and exploration. The strategic combination of the biologically privileged pyrazole scaffold with the property-enhancing difluoroacetic acid moiety makes this an intriguing target for further investigation. [4][14]The insights and protocols detailed in this guide are intended to empower researchers in drug discovery and chemical biology to pursue the synthesis of this and related novel molecules, potentially unlocking new therapeutic avenues and expanding our understanding of the interplay between structure and function in chemical biology.

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• Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. (2022). Angewandte Chemie International Edition, 61(29), e202203498. [Link]

• Synthesis of pyrazole carboxylic acid intermediate 5... ResearchGate. [Link]

• An Insight into Pyrazole-containing Compounds: Synthesis and Pharmacological Activities. (2022). Current Organic Chemistry, 26(15), 1436-1469. [Link]

• Perfluoroalkyl sulfonic and carboxylic acids: A critical review of physicochemical properties, levels and patterns in waters and wastewaters, and treatment methods. (2009). Critical Reviews in Environmental Science and Technology, 39(10), 795-857. [Link]

• Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. (2023). SlideShare. [Link]

• Recently reported biological activities of pyrazole compounds. (2017). Bioorganic & Medicinal Chemistry, 25(21), 5845-5866. [Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025). ACS Omega. [Link]

• Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. (2023). International Journal of Molecular Sciences, 24(2), 1686. [Link]

• Thermodynamic Properties: Enthalpy, Entropy, Heat Capacity, and Bond Energies of Fluorinated Carboxylic Acids. (2022). The Journal of Physical Chemistry A, 126(2), 295-312. [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022). RSC Medicinal Chemistry, 13(5), 519-539. [Link]

• Synthesis and Characterization of New Heterocyclic Compounds with Anticancer Potential. (2025). Journal of Pharmaceutical Chemistry and Drug Formulation, 7(2), 113-126. [Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025). University of Pretoria. [Link]

• N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. (2024). The Journal of Organic Chemistry, 89(6), 3693-3702. [Link]

• SYNTHESIS OF NOVEL PYRAZOLE DERIVATIVES FROM DIARYL 1,3-DIKETONES (PART-I). E-Journal of Chemistry, 4(1), 53-57. [Link]

• Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. (2021). New Journal of Chemistry, 45(3), 1466-1478. [Link]

• N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. R Discovery. [Link]

• N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. (2024). The Journal of Organic Chemistry, 89(6), 3693-3702. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). Frontiers in Pharmacology, 12, 649238. [Link]

• Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. (1994). Food Chemistry and Toxicology, 32(7), 647-664. [Link]

• Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. (2025). Journal of Drug Delivery and Therapeutics, 15(4), 1-15. [Link]

• A practical synthesis of 2,2-difluoro-3-amino-propanoic acid (α,α-difluoro-β-alanine). ResearchGate. [Link]

• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. (2021). Journal of Food and Drug Analysis, 29(4), 624-635. [Link]

• Synthesis, Characterization and Biological Screening of some novel heterocyclic compounds. (2014). Der Pharma Chemica, 6(5), 333-338. [Link]

• Purification of organic fluorine compounds. (1934).
• 2,2-difluoropropionic acid derivative. (1986).

• Very polar compound purification using aqueous normal-phase flash column chromatography. (2023). Biotage. [Link]

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Protocols & Analytical Methods

2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid as a building block in organic synthesis

Executive Summary

2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid (DFPP) represents a high-value fluorinated building block in modern medicinal chemistry. Structurally, it combines a pharmacologically active pyrazole ring with a gem-difluoroalkanoic acid tail. This specific motif serves two critical functions in drug design:

• Metabolic Blocking: The

  -difluoro group blocks -oxidation of the propanoic chain, significantly extending half-life compared to non-fluorinated analogs.

• Bioisosterism: The highly acidic carboxylic acid (predicted pKa

  1.3) mimics the electrostatics of phosphates and sulfates while maintaining membrane permeability, making it a potent bioisostere for acidic pharmacophores.

This guide provides validated protocols for the synthesis, amide coupling, and decarboxylative functionalization of DFPP.

Part 1: Chemical Properties & Design Rationale[1]

Understanding the physicochemical profile of DFPP is prerequisite to successful application.

Property	Value / Characteristic	Impact on Experimentation
Molecular Weight	176.12 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD).
pKa (COOH)	~1.3 – 1.5 (Predicted)	Critical: Significantly more acidic than propionic acid (pKa 4.8). It exists as a stable carboxylate anion at neutral pH. Avoid basic aqueous washes during extraction; the product will remain in the aqueous phase.
Lipophilicity (LogP)	~0.8	Lower than non-fluorinated analog due to polar C-F bonds, improving solubility.
C-F Bond Energy	~116 kcal/mol	Chemically inert to standard reduction/oxidation conditions; requires specialized activation for C-F cleavage.

Structural Insight

The gem-difluoro group induces a specific conformational bias (the gauche effect), often locking the side chain into a conformation that favors binding in protein pockets. Furthermore, the electron-withdrawing nature of the fluorines deactivates the pyrazole ring toward electrophilic aromatic substitution, making the ring robust during late-stage functionalization.

Part 2: Synthetic Protocol (Preparation of the Building Block)

While DFPP is commercially available, in-house synthesis is often required for scale-up or derivative generation. The most robust route involves the nucleophilic displacement of a

-bromo-difluoroester.

Workflow Diagram

Figure 1: Synthetic route for the generation of DFPP from commercially available difluoro-bromo precursors.

Step-by-Step Procedure

1. N-Alkylation Step

• Reagents: Ethyl 3-bromo-2,2-difluoropropanoate (1.0 eq), Pyrazole (1.2 eq), Cesium Carbonate (

  , 2.0 eq).

• Solvent: Acetonitrile (MeCN) [Anhydrous].

• Protocol:

  • Dissolve pyrazole in MeCN (0.5 M concentration).

  • Add

    and stir at room temperature for 15 minutes.

  • Add Ethyl 3-bromo-2,2-difluoropropanoate dropwise.

  • Heat to 60°C for 12–16 hours. Monitor by TLC (Visualize with KMnO4; UV active).

  • Workup: Filter off solids. Concentrate filtrate.[1] Redissolve in EtOAc, wash with water (x2) and brine. Dry over

    .[1]

  • Purification: Flash chromatography (Hexane/EtOAc gradient). The product is the N1-alkylated isomer.

2. Hydrolysis Step

• Reagents: Lithium Hydroxide (LiOH, 3.0 eq).

• Solvent: THF:Water (3:1).

• Protocol:

  • Dissolve the ester intermediate in THF/Water.

  • Add LiOH and stir at ambient temperature for 2 hours.

  • Critical Workup (Acidification):

    • Concentrate THF.

    • Cool the remaining aqueous layer to 0°C.

    • Acidify carefully with 1M HCl to pH ~1.0. Note: The product is highly acidic; insufficient acidification will leave it as a salt.

    • Extract exhaustively with EtOAc (x3) or DCM/iPrOH (3:1) if solubility is an issue.

  • Dry and concentrate to yield the free acid.

Part 3: Application Protocol A - Amide Coupling

Challenge: The

-difluoro substitution exerts a strong electron-withdrawing effect (Inductive effect, -I), significantly reducing the electron density on the carbonyl carbon. Paradoxically, while the acid is stronger, the nucleophilicity of the carboxylate is lower, making activation slower. Once activated, the intermediate is highly electrophilic and prone to hydrolysis if water is present.

Recommended System: HATU / HOAt / DIPEA.[2]

Protocol

• Activation: In a dry vial, dissolve DFPP (1.0 eq) in DMF (0.2 M).

• Add HATU (1.1 eq) and HOAt (1.1 eq).

• Add DIPEA (3.0 eq). Stir for 5–10 minutes. Observation: Solution may turn yellow.

• Coupling: Add the amine partner (1.1 eq).

• Stir at Room Temperature for 2–4 hours.

• Troubleshooting: If conversion is low, switch to the Acid Chloride method :

  • Treat DFPP with Oxalyl Chloride (1.5 eq) and catalytic DMF in DCM (0°C to RT, 1h).

  • Concentrate to remove excess oxalyl chloride.

  • React immediately with amine/pyridine.

Part 4: Application Protocol B - Decarboxylative Cross-Coupling

A modern application of DFPP is its use as a radical precursor. Under photoredox conditions, the carboxylic acid releases

to generate a gem-difluoroalkyl radical, which can be trapped by aryl halides (Minisci-type or Nickel-catalyzed cross-coupling).

Mechanism Diagram

Figure 2: Pathway for the photocatalytic decarboxylative arylation of DFPP.

Experimental Protocol (Ni/Ir Dual Catalysis)

Objective: Coupling DFPP with an Aryl Bromide.

• Setup: Flame-dry an 8 mL vial equipped with a stir bar.

• Reagents:

  • DFPP (1.5 eq)

  • Aryl Bromide (1.0 eq)

  • Photocatalyst:

    (1 mol%)

  • Ni Catalyst:

    (5 mol%) + dtbbpy (5 mol%)

  • Base:

    (2.0 eq)

• Solvent: DMF (degassed).

• Reaction: Seal vial, sparge with Nitrogen for 10 mins. Irradiate with Blue LEDs (450 nm) with fan cooling for 24 hours.

• Note: The gem-difluoro radical is electrophilic; it reacts best with electron-rich aryl halides or via the Nickel manifold.

References

• General Synthesis of

  -difluoro esters: Title: "Reformatsky-Type Reactions of Ethyl Bromodifluoroacetate." Source: Journal of Organic Chemistry.[3] Link:[Link] (Foundational chemistry for the starting material).

• Decarboxyl

  -Fluoro Acids: Title: "Engaging α-Fluorocarboxylic Acids Directly in Decarboxylative C–C Bond Formation." Source: Science (via NSF/ACS Catalysis context). Link:[Link]

• Amide Coupling of Difluoroacids: Title: "One-Pot Route to New α,α-Difluoroamides and α-Ketoamides." Source: Journal of Organic Chemistry.[3] Link:[Link]

• Pyrazole Alkylation Protocols: Title: "Recent advances in the synthesis of new pyrazole derivatives." Source: Chimica Italiana. Link:[Link]

Sources

• 1. 2,2-Difluoropropionic acid CAS#: 373-96-6 [m.chemicalbook.com]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Anticancer Potential of Pyrazole Derivatives

Executive Summary: The "Privileged Scaffold"

In the landscape of modern oncology, the pyrazole ring (a 5-membered heterocycle with two adjacent nitrogen atoms) is classified as a "privileged scaffold." Its utility stems from its ability to act as a bioisostere for the ATP purine ring, allowing it to dock effectively into the ATP-binding pockets of critical kinases such as EGFR , VEGFR , and CDK2 .

This guide provides a comprehensive workflow for the development of pyrazole-based anticancer agents, moving from rational chemical design (SAR) to robust biological validation.

Rational Drug Design & SAR

Before synthesis, understanding the Structure-Activity Relationship (SAR) is critical to avoid "flat" SAR landscapes. The pyrazole core offers four primary vectors for diversification.

Application Note: Pharmacophore Optimization

• N1 Position: Critical for solubility and pharmacokinetic (PK) properties. Large hydrophobic groups (e.g., phenyl, benzyl) often improve cell permeability but may reduce metabolic stability.

• C3 & C5 Positions: These positions dictate the steric fit within the kinase hinge region. Bulky aryl groups here often provide the "lock-and-key" specificity required for kinase selectivity.

• C4 Position: The "Warhead" attachment point. Electrophilic groups (e.g., aldehydes, Michael acceptors) here can form covalent bonds with cysteine residues in the target protein.

Visualization: Pyrazole SAR Logic

Caption: Structural optimization vectors for the pyrazole scaffold to maximize kinase affinity.

Chemical Synthesis Protocol

Method: Microwave-Assisted One-Pot Knorr Cyclocondensation Rationale: Traditional reflux methods often require 8–12 hours and yield diverse side products. Microwave irradiation accelerates the rate-determining step (nucleophilic attack of hydrazine on the carbonyl), reducing reaction time to minutes and favoring the thermodynamic product.

Protocol 1: Synthesis of 1,3,5-Trisubstituted Pyrazoles

Reagents:

• 1,3-Diphenyl-1,3-propanedione (Chalcone precursor equivalent)

• Phenylhydrazine (or Hydrazine Hydrate)[1][2]

• Solvent: Ethanol (EtOH) or Glacial Acetic Acid (AcOH)

• Catalyst: Few drops of conc. HCl (optional)

Step-by-Step Workflow:

• Preparation: In a 10 mL microwave-safe vial, dissolve 1.0 mmol of the 1,3-dicarbonyl compound in 3 mL of EtOH.

• Activation: Add 1.1 mmol of Phenylhydrazine. If using hydrate, add a catalytic amount (2 drops) of AcOH to protonate the carbonyl oxygen, enhancing electrophilicity.

• Irradiation: Cap the vial. Set the microwave reactor to Dynamic Mode :

  • Temperature: 80°C (for EtOH) or 120°C (for AcOH)

  • Power: 150 W (Max)

  • Hold Time: 5–10 minutes.

• Work-up: Pour the hot reaction mixture onto 20g of crushed ice with vigorous stirring. The pyrazole derivative will precipitate immediately as a solid.

• Purification: Filter the precipitate. Wash with cold water (3 x 10 mL) to remove unreacted hydrazine. Recrystallize from hot ethanol to achieve >98% purity (essential for bioassays).

Quality Control (QC):

• TLC: Mobile phase Hexane:Ethyl Acetate (7:3). Product should show a single spot under UV (254 nm).

• Yield Expectation: 85–95%.

Biological Evaluation: In Vitro Screening

Once synthesized, the compound must be screened for cytotoxicity. The MTT assay is the industry standard for high-throughput viability screening.

Protocol 2: MTT Cytotoxicity Assay

Mechanism: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (purple).

Materials:

• Cell Lines: MCF-7 (Breast), A549 (Lung), HepG2 (Liver).

• MTT Reagent: 5 mg/mL in PBS (0.22 µm filtered).

• Solubilization Buffer: DMSO.[3]

Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO2 to allow attachment.

• Treatment: Treat cells with the pyrazole derivative at a log-scale concentration range (e.g., 0.1, 1, 10, 50, 100 µM).

  • Control: 0.1% DMSO (Vehicle Control) and Doxorubicin (Positive Control).

• Incubation: Incubate for 48h.

• Labeling: Add 10 µL of MTT stock to each well. Incubate for 3–4 hours until purple crystals are visible.

• Solubilization: Carefully aspirate media. Add 100 µL DMSO to dissolve crystals. Shake plate for 10 min.

• Readout: Measure Absorbance (OD) at 570 nm (Reference: 630 nm).

Data Analysis: Calculate % Cell Viability:

Plot log(concentration) vs. % Viability to determine IC50 using non-linear regression.

Mechanism Validation: Kinase & Apoptosis

If a compound shows an IC50 < 10 µM, investigate the mechanism.

Protocol 3: Kinase Inhibition Assay (ADP-Glo™ Type)

Rationale: Pyrazoles typically function as ATP-competitive inhibitors. This assay measures the amount of ADP produced by the kinase reaction, which correlates to kinase activity.

• Reaction Mix: Mix Kinase (e.g., EGFR), Substrate (Poly Glu:Tyr), ATP (10 µM), and Pyrazole Inhibitor in Kinase Buffer.

• Incubation: 60 min at Room Temperature.

• Depletion: Add ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP). Incubate 40 min.

• Detection: Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.

• Measurement: Read Luminescence (RLU). Lower RLU = Higher Inhibition.

Protocol 4: Apoptosis Detection (Annexin V/PI)

Rationale: To confirm the drug kills via programmed cell death (apoptosis) rather than necrosis (toxicity).

• Harvest: Collect

  treated cells.

• Wash: Wash 2x with cold PBS. Resuspend in 1X Binding Buffer.

• Stain: Add 5 µL Annexin V-FITC (binds exposed Phosphatidylserine) and 5 µL Propidium Iodide (PI) (stains DNA in necrotic cells).

• Incubate: 15 min in dark at RT.

• Flow Cytometry: Analyze immediately (Ex: 488 nm).

  • Q3 (Annexin-/PI-): Live

  • Q4 (Annexin+/PI-): Early Apoptosis (Desired)

  • Q2 (Annexin+/PI+): Late Apoptosis

Visualization: Signaling Pathway & Drug Action

Caption: Pyrazole derivatives inhibit RTK autophosphorylation, blocking the RAS/MAPK pathway and inducing apoptosis.

Data Presentation Template

Organize your screening data as follows for publication or internal review.

Compound ID	R1 (N1)	R2 (C3)	R3 (C4)	MCF-7 IC50 (µM)	A549 IC50 (µM)	EGFR Inhibition (%)
PYZ-01	Phenyl	Methyl	H	12.5 ± 1.2	15.0 ± 2.1	15%
PYZ-02	4-F-Phenyl	Phenyl	Cl	2.1 ± 0.5	3.4 ± 0.8	88%
Doxorubicin	-	-	-	1.8 ± 0.2	2.1 ± 0.3	N/A

References

• BenchChem. (2025).[1][4][5][6] Application Notes and Protocols: Synthesis of Pyrazoline Derivatives from Chalcones. Retrieved from

• National Institutes of Health (NIH). (2024). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. Retrieved from

• Abcam. (2025).[7] MTT assay protocol for adherent and suspension cells. Retrieved from

• Organic Syntheses. (2023). Synthesis of 3,5-dimethylpyrazole. Org. Synth. Coll. Vol. 4. Retrieved from

• Kumari, P., et al. (2024). Pyrazole Paradigms: Unveiling Synthetic Pathways and Unraveling Anti-Cancer Potential. Medicinal Chemistry. Retrieved from

• Thermo Fisher Scientific. (2024). Annexin V Staining Protocol for Flow Cytometry. Retrieved from

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cajmns.casjournal.org [cajmns.casjournal.org]

Application Notes &amp; Protocols: Evaluating the Anti-inflammatory Properties of Pyrazole Compounds

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold in Inflammation Research

Inflammation is a fundamental protective response of the immune system to harmful stimuli, such as pathogens, damaged cells, or irritants.[1] While acute inflammation is crucial for healing, chronic or unresolved inflammation is a key driver of numerous pathologies, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.[1] The therapeutic management of inflammation has long been dominated by non-steroidal anti-inflammatory drugs (NSAIDs), which primarily function by inhibiting cyclooxygenase (COX) enzymes.[2] However, traditional NSAIDs often carry a risk of gastrointestinal and cardiovascular side effects due to their non-selective inhibition of COX isoforms.[2]

This has spurred the search for more selective and safer anti-inflammatory agents. Within this landscape, the pyrazole—a five-membered heterocyclic ring containing two adjacent nitrogen atoms—has emerged as a "privileged scaffold" in medicinal chemistry.[1][3] Its unique structural and electronic properties make it a versatile core for designing potent and selective modulators of inflammatory pathways. The commercial success of the pyrazole-based drug Celecoxib, a selective COX-2 inhibitor, validated this scaffold as a cornerstone for modern anti-inflammatory drug development, offering potent efficacy with a reduced side-effect profile compared to non-selective NSAIDs.[1][4]

This guide provides an in-depth exploration of the key anti-inflammatory mechanisms of pyrazole compounds and presents detailed, field-proven protocols for their preclinical evaluation.

Core Mechanisms of Anti-Inflammatory Action

The anti-inflammatory prowess of pyrazole derivatives stems from their ability to interact with and modulate key enzymatic and signaling pathways that propagate the inflammatory cascade. While diverse in their specific targets, two mechanisms are particularly prominent.

Primary Mechanism: Selective Inhibition of Cyclooxygenase-2 (COX-2)

The most well-established anti-inflammatory mechanism for many pyrazole compounds is the selective inhibition of the cyclooxygenase-2 (COX-2) enzyme.[5]

Causality & Scientific Rationale: The COX enzyme family converts arachidonic acid into prostaglandin H2, a precursor for various prostaglandins that mediate pain, fever, and inflammation.[4][6] There are two primary isoforms:

• COX-1: A constitutive enzyme expressed in most tissues, responsible for producing prostaglandins that protect the stomach lining and maintain kidney function.[2] Inhibition of COX-1 is associated with the gastrointestinal side effects of traditional NSAIDs.[2]

• COX-2: An inducible enzyme, its expression is significantly upregulated at sites of inflammation by cytokines and other inflammatory stimuli.[7][8] Prostaglandins produced by COX-2 are major contributors to the classic signs of inflammation: pain, redness, and swelling.[8]

Pyrazole-based drugs like Celecoxib achieve their therapeutic effect by targeting COX-2 selectively.[7][9] This selectivity is often attributed to specific structural features, such as a polar sulfonamide side chain, which binds to a hydrophilic side pocket present in the active site of COX-2 but not COX-1.[6][7] By inhibiting COX-2, these compounds block the production of inflammatory prostaglandins at the source, thereby reducing inflammation and pain with a lower risk of disrupting the protective functions of COX-1.[7]

Caption: Inhibition of the COX-2 pathway by pyrazole compounds.

Secondary Mechanism: Modulation of p38 MAPK Signaling

Beyond COX-2, a distinct class of pyrazole derivatives has been developed to target the p38 mitogen-activated protein kinase (p38 MAPK) signaling pathway.[10][11]

Causality & Scientific Rationale: The p38 MAPK pathway is a critical intracellular signaling cascade activated by cellular stress and inflammatory cytokines. Once activated, p38 MAPK phosphorylates downstream targets, leading to the increased synthesis and release of potent pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[12] These cytokines are central players in amplifying and sustaining inflammatory responses.

Certain pyrazole-urea based compounds have been shown to bind to a key domain of the p38 MAPK enzyme that is distinct from the ATP-binding site.[10][11] This allosteric inhibition stabilizes an inactive conformation of the kinase, preventing its activation and blocking the downstream production of inflammatory cytokines. Targeting this pathway represents an alternative or complementary strategy to COX-2 inhibition for managing inflammatory diseases.

Caption: Inhibition of the p38 MAPK signaling pathway.

Application Protocols for Preclinical Evaluation

The following protocols provide robust, validated methodologies for assessing the anti-inflammatory potential of novel pyrazole compounds in both cellular and animal models.

Protocol 1: In Vitro Anti-inflammatory Activity in LPS-Stimulated Macrophages

Objective: To quantify the ability of a pyrazole test compound to inhibit the production of key pro-inflammatory mediators (Nitric Oxide, Prostaglandin E₂, TNF-α) in a cellular model of inflammation.

Principle of the Method: Murine macrophage cells (RAW 264.7) are stimulated with bacterial lipopolysaccharide (LPS), a potent inflammatory agent that activates Toll-like receptor 4 (TLR4) signaling.[13] This activation mimics an inflammatory response, leading to the production of nitric oxide (NO), prostaglandin E₂ (PGE₂), and various cytokines.[13][14] The efficacy of the test compound is determined by its ability to reduce the levels of these mediators in the cell culture supernatant, with readouts performed using well-established assays. A concurrent cell viability assay is critical to ensure that the observed effects are due to anti-inflammatory activity and not cytotoxicity.[15]

Caption: Experimental workflow for the in vitro macrophage assay.

Materials & Reagents:

• Cell Line: RAW 264.7 murine macrophage cell line.

• Media: High-glucose DMEM supplemented with 10% Heat-Inactivated Fetal Bovine Serum (HI-FBS) and 1% Penicillin-Streptomycin.

• Stimulant: Lipopolysaccharide (LPS) from E. coli O111:B4.

• Test Article: Pyrazole compound dissolved in DMSO (stock solution).

• Positive Control: Dexamethasone or a known COX-2/p38 MAPK inhibitor.

• Reagents: Griess Reagent Kit, PGE₂ and TNF-α ELISA Kits, MTT Reagent, DMSO, PBS.

• Equipment: 96-well cell culture plates, incubator (37°C, 5% CO₂), microplate reader.

Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 cells into 96-well plates at a density of 1 x 10⁵ cells/well in 100 µL of complete DMEM. Incubate for 24 hours to allow for cell adherence.

• Compound Preparation: Prepare serial dilutions of the pyrazole test compound and positive control in culture medium. The final DMSO concentration should be kept below 0.1% to avoid solvent toxicity.

• Pre-treatment: After 24 hours, remove the old medium and add 100 µL of medium containing the desired concentrations of the test compound or controls to the appropriate wells. Incubate for 1 hour.

• Inflammatory Stimulation: Add 10 µL of LPS solution to each well to achieve a final concentration of 1 µg/mL (except for the unstimulated control wells).

• Incubation: Incubate the plates for 24 hours at 37°C with 5% CO₂.

• Supernatant Collection: After incubation, carefully collect 50-100 µL of the cell culture supernatant from each well for analysis of NO, PGE₂, and TNF-α.

• Nitric Oxide (NO) Assay:

  • Add 50 µL of supernatant to a new 96-well plate.

  • Perform the Griess assay according to the manufacturer's instructions.

  • Measure absorbance at ~540 nm. Quantify NO₂⁻ concentration using a sodium nitrite standard curve.

• PGE₂ and TNF-α ELISA:

  • Use the collected supernatant to perform ELISAs for PGE₂ and TNF-α following the specific kit protocols.

• Cell Viability (MTT Assay):

  • After removing the supernatant, add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL) to the remaining cells in each well.

  • Incubate for 3-4 hours until formazan crystals form.

  • Solubilize the crystals with 100 µL of DMSO or solubilization buffer.

  • Measure absorbance at ~570 nm.

• Data Analysis:

  • Calculate the percentage inhibition of NO, PGE₂, and TNF-α production for each compound concentration relative to the LPS-only treated group.

  • Determine the IC₅₀ value (the concentration that causes 50% inhibition) using non-linear regression analysis.

  • Express cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: In Vivo Anti-inflammatory Activity in the Carrageenan-Induced Paw Edema Model

Objective: To evaluate the acute anti-inflammatory efficacy of a pyrazole compound in a well-established rodent model of localized inflammation.

Principle of the Method: The subplantar injection of carrageenan, a phlogistic agent, into the paw of a rat or mouse induces a reproducible, biphasic acute inflammatory response.[16] The initial phase involves the release of histamine and serotonin, while the later phase (3-6 hours) is mediated by the production of prostaglandins, involving the induction of COX-2.[16][17] The resulting edema (swelling) is quantified by measuring the increase in paw volume. The ability of a pre-administered test compound to reduce this swelling is a direct measure of its in vivo anti-inflammatory activity.[18]

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Materials & Reagents:

• Animals: Male Wistar or Sprague-Dawley rats (180-200 g).

• Phlogistic Agent: Lambda Carrageenan (1% w/v in sterile 0.9% saline).

• Test Article: Pyrazole compound suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose).

• Positive Control: Indomethacin (10 mg/kg) or Celecoxib (30 mg/kg).

• Vehicle: The same vehicle used for the test article.

• Equipment: Plethysmometer, oral gavage needles, tuberculin syringes.

Step-by-Step Methodology:

• Acclimatization: Allow animals to acclimate to the laboratory environment for at least one week before the experiment. Fast animals overnight before the study but allow free access to water.

• Grouping: Randomly divide the animals into experimental groups (n=6 per group):

  • Group I: Vehicle Control

  • Group II: Positive Control (e.g., Indomethacin, 10 mg/kg)

  • Group III, IV, etc.: Test Compound at various doses.

• Baseline Measurement: Measure the initial volume (V₀) of the right hind paw of each rat using a plethysmometer.

• Compound Administration: Administer the vehicle, positive control, or test compound to the respective groups, typically via oral gavage (p.o.).

• Waiting Period: Wait for the appropriate time for drug absorption, usually 60 minutes after oral administration.

• Induction of Edema: Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw of each rat.[18]

• Paw Volume Measurement: Measure the paw volume (Vₜ) for each animal at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.[18][19]

• Data Analysis:

  • Calculate the increase in paw volume (Edema) for each animal at each time point: Edema (mL) = Vₜ - V₀.

  • Calculate the mean edema for each group.

  • Calculate the Percentage Inhibition of edema at each time point using the formula: % Inhibition = [(Mean Edema of Control - Mean Edema of Treated) / Mean Edema of Control] x 100

  • Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to compare treated groups with the vehicle control group.

Data Presentation & Interpretation

Quantitative data from the described protocols should be summarized in clear, structured tables for easy comparison and interpretation.

Table 1: Example Data from In Vitro Macrophage Assay

Compound	COX-2 IC₅₀ (µM)	NO Inhibition IC₅₀ (µM)	PGE₂ Inhibition IC₅₀ (µM)	Cell Viability at 100 µM (%)
Test Pyrazole A	0.05	5.2	0.08	>95%
Test Pyrazole B	>50	2.5	>50	>95%
Celecoxib	0.07	8.1	0.11	>95%

Data are hypothetical. A low IC₅₀ value indicates high potency. For Pyrazole B, the data suggests a non-COX-2 mediated mechanism, possibly via p38 MAPK, accounting for the NO inhibition.

Table 2: Example Data from In Vivo Paw Edema Assay (at 4 hours post-carrageenan)

Treatment Group	Dose (mg/kg, p.o.)	Mean Paw Edema (mL) ± SEM	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.06	-
Test Pyrazole A	30	0.32 ± 0.04	62.4%
Indomethacin	10	0.38 ± 0.05	55.3%

*p<0.01 compared to Vehicle Control group. Data are hypothetical but representative of expected outcomes.

References

• News-Medical.Net. (2023, June 18). Celebrex (Celecoxib) Pharmacology. Available from: [Link]

• Wikipedia. (n.d.). Celecoxib. Retrieved from: [Link]

• Tahir, M. (2024, February 28). Celecoxib. In: StatPearls [Internet]. StatPearls Publishing. Available from: [Link]

• Pargellis, C., et al. (2002). Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. Journal of Medicinal Chemistry, 45(14), 2994-3009. Available from: [Link]

• Study.com. (n.d.). Celecoxib: Mechanism of Action & Structure. Available from: [Link]

• PharmGKB. (n.d.). Celecoxib Pathway, Pharmacodynamics. Available from: [Link]

• MDPI. (2025, March 31). From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. Available from: [Link]

• Al-Ostath, A., et al. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Molecules, 27(23), 8567. Available from: [Link]

• Panagiotou, S., et al. (2022). Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. Molecules, 27(15), 4975. Available from: [Link]

• El-Sayed, N. N., et al. (2023). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors... RSC Medicinal Chemistry, 14(7), 1335-1353. Available from: [Link]

• Nguyen, T. T., et al. (2022). A New Pathway for the Preparation of Pyrano[2,3- c]pyrazoles and molecular Docking as Inhibitors of p38 MAP Kinase. ACS Omega, 7(20), 17432-17443. Available from: [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Available from: [Link]

• da Silva, P. B., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, 12, 663673. Available from: [Link]

• International Journal of Computer Applications. (2015). Selective Inhibition of p38 MAPK Isoforms using Bipyrazole Derivatives: An in Silico Approach. Available from: [Link]

• Tong, L., et al. (2002). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Available from: [Link]

• ACS Publications. (2002, May 25). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Journal of Medicinal Chemistry. Available from: [Link]

• ResearchGate. (2026, February 3). Pyrazole Derivatives as Selective COX-2 Inhibitors: An Updated Review. Available from: [Link]

• Bentham Science. (n.d.). Pyrazole and Pyrazoline Derivatives as Anti-Inflammatory agents. Available from: [Link]

• Recent Journal of Pharmaceutical and Biological Research. (2024). Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Available from: [Link]

• Encyclopedia.pub. (2023, February 10). Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Available from: [Link]

• MDPI. (2025, February 26). Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. Available from: [Link]

• El-Gamal, M. I., et al. (2023). Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. RSC Medicinal Chemistry, 14(10), 1858-1881. Available from: [Link]

• Kumar, A., et al. (2016). Current status of pyrazole and its biological activities. Journal of Pharmacy & BioAllied Sciences, 8(1), 2-10. Available from: [Link]

• J-Stage. (n.d.). Novel Anti-inflammatory Agents Based on Pyrazole Based Dimeric Compounds; Design, Synthesis, Docking and in Vivo Activity. Available from: [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service. Available from: [Link]

• Academic Strive. (2024, May 30). Synthesis and Biological Activities of Some Pyrazole Derivatives. Available from: [Link]

• Rauf, A., et al. (2018). Screening of curcumin-derived isoxazole, pyrazoles, and pyrimidines for their anti-inflammatory, antinociceptive, and cyclooxygenase-2 inhibition. Chemical Biology & Drug Design, 91(1), 133-142. Available from: [Link]

• PubMed. (n.d.). Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Retrieved from: [Link]

• Bio-protocol. (n.d.). 2.7. Carrageenan-induced paw edema assay. Available from: [Link]

• Hilal, M. A., et al. (2017). Novel pyrazoles and pyrazolo[1,2-a]pyridazines as selective COX-2 inhibitors... Bioorganic & Medicinal Chemistry Letters, 27(11), 2420-2425. Available from: [Link]

• RSC Publishing. (n.d.). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors.... Available from: [Link]

• MDPI. (2021, September 22). New Series of Pyrazoles and Imidazo-Pyrazoles Targeting Different Cancer and Inflammation Pathways. Available from: [Link]

• MDPI. (2025, February 23). In Vitro Enzymatic and Computational Assessments of Pyrazole–Isatin and Pyrazole–Indole Conjugates.... Available from: [Link]

• Bentham Science Publishers. (2023, June 1). Anti-inflammatory Activity of Pyrazole Analogues Deduced from Bioactive Piperine.... Available from: [Link]

• Li, Y., et al. (2023). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy, 8(1), 147. Available from: [Link]

• Chandel, P., et al. (2021). Rationally synthesized coumarin based pyrazolines ameliorate carrageenan induced inflammation through COX-2/pro-inflammatory cytokine inhibition. RSC Advances, 11(43), 26861-26875. Available from: [Link]

• LUVAS. (n.d.). ANTI-INFLAMMATORY ACTIVITY OF ELLAGIC ACID IN CARRAGEENAN-INDUCED PAW EDEMA IN RATS. Available from: [Link]

• Oxford Academic. (n.d.). Protective effects of novel probiotic strains against LPS-induced inflammation in RAW264.7 macrophages. Letters in Applied Microbiology. Available from: [Link]

• ResearchGate. (2019, January 30). Can anyone help me standardizing the protocol for LPS-stimulated RAW 264.7 Cell line assay.... Available from: [Link]

• MDPI. (2024, May 21). Anti-inflammatory Activity of Pyrazolo[1,5-a]quinazolines. Available from: [Link]

• Jayamani, E., et al. (2014). Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. Journal of the Association of Arab Universities for Basic and Applied Sciences, 15, 61-66. Available from: [Link]

• Hwangbo, C., et al. (2021). Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae. Biomolecules & Therapeutics, 29(5), 555-565. Available from: [Link]

• MDPI. (2025, October 1). HCX3 Mitigates LPS-Induced Inflammatory Responses in Macrophages.... Available from: [Link]

• Jurnal Kedokteran Brawijaya. (n.d.). The Effect of Lipopolysaccharide Challenge in RAW 264.7 Cells on Nitric Oxide Release and Cell Viability. Available from: [Link]

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. researchgate.net [researchgate.net]
• 6. news-medical.net [news-medical.net]
• 7. Celecoxib - Wikipedia [en.wikipedia.org]
• 8. Celecoxib: Mechanism of Action & Structure | Study.com [study.com]
• 9. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae [biomolther.org]
• 14. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 15. jkb.ub.ac.id [jkb.ub.ac.id]
• 16. Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service - Creative Biolabs [creative-biolabs.com]
• 17. inotiv.com [inotiv.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. luvas.edu.in [luvas.edu.in]

Technical Notes & Optimization

Troubleshooting low yield in the synthesis of pyrazole derivatives

Welcome to the Pyrazole Synthesis Technical Support Hub.

Ticket ID: PYR-SYN-001 Subject: Troubleshooting Low Yields in Pyrazole Derivatization Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Status Overview

Low yields in pyrazole synthesis are rarely due to a single factor. They typically stem from one of three failure modes:

• Regiochemical Scrambling: Formation of inseparable isomers.

• Kinetic Traps: Stalling at the hydrazone or 5-hydroxypyrazoline intermediate.

• Isolation Failure: Loss of amphoteric product into the aqueous phase during work-up.

This guide moves beyond basic textbook instructions to address the why and how of these failure modes.

Phase 1: Diagnostic Triage

Before altering your chemistry, identify the bottleneck. Use the decision tree below to pinpoint the source of your yield loss.

Figure 1: Diagnostic workflow for categorizing yield loss in pyrazole synthesis.

Phase 2: Reaction Optimization (The Chemistry)

Scenario A: The Reaction Stalls (Kinetic Traps)

Symptom: LCMS shows mass corresponding to the hydrazone or the 5-hydroxy-2-pyrazoline (intermediate), but it won't dehydrate to the aromatic pyrazole.

• The Mechanism: The Knorr synthesis is not a single step. It involves condensation followed by cyclization and dehydration.[1] The dehydration step is often the rate-limiting step, especially with electron-withdrawing groups (e.g., -CF3) on the dicarbonyl.

• Solution:

  • Acid Catalysis: Ensure sufficient acid is present. Acetic acid is standard, but for stubborn substrates, add 10-20 mol% HCl or p-TsOH .

  • Water Removal: The reaction produces water. If the equilibrium is unfavorable, use a Dean-Stark trap (toluene reflux) or add molecular sieves to drive the dehydration.

Scenario B: Regioselectivity Issues

Symptom: You isolated the product, but the NMR shows a 60:40 mixture of isomers (e.g., 1,3- vs. 1,5-substituted).

• The Science: Regiochemistry is dictated by the initial nucleophilic attack. The most nucleophilic nitrogen of the hydrazine attacks the most electrophilic carbonyl of the 1,3-diketone.

• Troubleshooting Protocol:

  • Steric Control: If possible, increase the steric bulk of the substituent near the carbonyl you don't want attacked.

  • Solvent Switch: Switch from Ethanol to Hexafluoroisopropanol (HFIP) or Trifluoroethanol (TFE) .

  • Why? Fluorinated solvents are strong Hydrogen-bond donors (HBD). They selectively activate the harder carbonyl oxygen, often overriding steric bias and improving regioselectivity significantly [1].

Table 1: Solvent Effects on Regioselectivity

Solvent	Polarity	H-Bond Donor Ability	Effect on Yield/Selectivity
Ethanol	High	Moderate	Standard. Often leads to mixtures.[2]
Acetic Acid	Moderate	High	Promotes cyclization; moderate selectivity.
HFIP	High	Very High	High Selectivity. Activates carbonyls; stabilizes intermediates.

| Toluene | Low | None | Good for water removal (Dean-Stark); poor for selectivity. |

Phase 3: Isolation & Purification (The "Black Hole")

Q: My TLC looked great, but I lost 50% of my mass during extraction. Where did it go?

A: It is likely in your aqueous waste. Pyrazoles, particularly N-unsubstituted ones (N-H), are amphoteric . They can act as weak acids (losing the NH proton) and weak bases (protonating the pyridinic N).

• Acidic Work-up: Product stays in water as the salt (Pyrazolium).

• Basic Work-up: Product stays in water as the anion (Pyrazolide).

Protocol: The "Isoelectric" Extraction

• Check pH: Do not blindly wash with 1M HCl or NaOH. Adjust the aqueous layer to pH 7–8 (neutral) before extraction.

• Salting Out: Saturate the aqueous layer with NaCl (brine) or ammonium sulfate . This disrupts the hydration shell of the pyrazole, forcing it into the organic layer [2].

• Solvent Choice: Replace Ethyl Acetate with Chloroform/Isopropanol (3:1) . This mixture is far superior for extracting polar heterocycles.

Q: My product streaks on the silica column and co-elutes with impurities.

A: N-H pyrazoles interact strongly with the acidic silanol groups on silica gel, causing "tailing."

• Fix: Pre-treat your silica column with 1% Triethylamine (Et3N) in hexanes. Use DCM:MeOH (95:5) as your eluent system instead of Hexanes:EtOAc.

Phase 4: Advanced Protocols

If conventional reflux fails, employ these high-energy alternatives.

Method 1: Microwave-Assisted Synthesis

Microwave irradiation (MWI) is superior for sterically hindered diketones. It provides rapid, uniform heating that overcomes the activation energy barrier for the initial nucleophilic attack [3].

Standard Operating Procedure (MWI):

• Vessel: 10 mL microwave vial (sealed).

• Reagents: 1,3-Dicarbonyl (1.0 eq), Hydrazine (1.1 eq).

• Solvent: Ethanol (2 mL) + Acetic Acid (2 drops).

• Parameters:

  • Temperature: 120 °C

  • Time: 10–20 minutes (vs. 4 hours reflux)

  • Pressure: High (sealed vessel prevents volatile loss)

• Work-up: Pour into ice water. Precipitate is usually pure enough for filtration.

Method 2: One-Pot Multicomponent Reaction (MCR)

For unstable 1,3-dicarbonyls, generate them in situ to prevent decomposition.

Figure 2: One-pot multicomponent synthesis pathway avoiding isolation of unstable intermediates.

References

• Fustero, S., et al. (2008). "Regioselective Synthesis of Pyrazoles and Isoxazoles: The Influence of Fluorinated Solvents." Journal of Organic Chemistry.

• Nichols, L. (2021). "Reaction Work-Ups: Salting Out." Chemistry LibreTexts.

• Kaur, P., et al. (2021). "Conventional and Microwave-Assisted Synthesis... of Pyrazole Hybrids." ACS Omega.

• Deng, X., & Mani, N. S. (2008).[2] "Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles." Journal of Organic Chemistry.

Sources

• 1. Knorr pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 2. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

Improving solubility of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid for biological assays

Technical Support Center: Solubility Optimization for 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic Acid

Executive Summary: The Physicochemical Trap

2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid (DFPPA) presents a unique solubility profile that often deceives researchers familiar with standard carboxylic acids.

The core challenge lies in the gem-difluoro effect . Unlike a standard propanoic acid derivative (

~4.8), the electron-withdrawing fluorine atoms at the -position drastically increase the acidity of the carboxylic group, lowering the to approximately 1.3 – 1.5 [1, 2].

Implication: At physiological pH (7.4), this molecule exists almost exclusively as an anion .

• The Good: It should be highly soluble in aqueous buffers if the pH is maintained.

• The Bad: If you dissolve the free acid powder in DMSO and spike it into a weak buffer, the local acidity can cause immediate "micro-precipitation" or pH shock to sensitive proteins before the buffer equilibrates.

This guide provides a self-validating workflow to ensure stability and solubility.

Diagnostic Workflow: The Solubility Decision Tree

Before beginning your assay, determine your formulation strategy using this logic flow.

Figure 1: Decision tree for solubilizing gem-difluorinated acids. Note the emphasis on the intermediate dilution step to manage the acidity transition.

Troubleshooting Guides & FAQs

Scenario A: "I see a fine precipitate immediately upon adding my DMSO stock to the media."

Diagnosis: The "pH Shock" Crash-out. Because DFPPA is a relatively strong organic acid (

~1.3), a high-concentration stock (e.g., 100 mM) is essentially an acidic concentrate. When a droplet hits the media, it locally acidifies the solution below the solubility product limit of the protonated form, causing micro-precipitation before the buffer can neutralize it.

The Fix: The "Buffered Intermediate" Protocol Do not pipette 100% DMSO stock directly into the cell well.

• Prepare a 10x Intermediate: Dilute your DMSO stock 1:10 into a high-capacity buffer (e.g., 100 mM Tris or HEPES, pH 8.0).

• Vortex immediately: Ensure rapid neutralization.

• Final Addition: Add this neutralized 10x solution to your assay plate.

Scenario B: "My cells are dying in the vehicle control."

Diagnosis: Fluorine-Enhanced Lipophilicity & DMSO Toxicity. While the acid is polar, the gem-difluoro group and pyrazole ring can increase membrane permeability. Furthermore, standard DMSO limits (0.1% - 1%) may be too high if the compound itself affects membrane integrity [3].

The Fix:

• Limit DMSO: Cap final DMSO concentration at 0.1% .

• Alternative Cosolvent: If solubility fails at 0.1% DMSO, use PEG400 (Polyethylene Glycol 400).

  • Recipe: Dissolve compound in 100% PEG400 (warm to 37°C if needed), then dilute. PEG400 is often tolerated up to 1-5% in many assays [4].

Scenario C: "The compound won't dissolve in DMSO at 100 mM."

Diagnosis: Crystal Lattice Energy.[1] The interaction between the carboxylic acid and the pyrazole nitrogen (intermolecular H-bonding) can create a stable crystal lattice ("Brick Dust").

The Fix: In-Situ Salt Formation Instead of using pure DMSO, use "Basic DMSO":

• Prepare 1M NaOH (aq).

• Add 1 equivalent of NaOH to your DMSO stock preparation.

• Why this works: This converts the free acid to the Sodium Salt in the stock solution, breaking the crystal lattice and massively increasing solubility.

Standard Operating Procedures (SOPs)

Protocol 1: Kinetic Solubility Validation (The "Shake-Flask" Lite)

Use this to verify if your assay concentration is safe.

• Preparation: Prepare a 10 mM stock of DFPPA in DMSO.

• Spike: Pipette 2 µL of stock into 198 µL of your exact Assay Buffer (e.g., PBS pH 7.4) in a clear 96-well plate (Final: 100 µM, 1% DMSO).

• Incubation: Shake at 500 rpm for 2 hours at room temperature.

• Readout: Measure Absorbance at 650 nm (turbidity).

  • Pass: OD650 < 0.005 (similar to blank).

  • Fail: OD650 > 0.01 (Precipitation detected).

Protocol 2: Formulation of High-Concentration Stock (50 mM)

Component	Volume/Amount	Notes
DFPPA Solid	10.0 mg	Weigh precisely.
DMSO (Anhydrous)	Calculate for 50 mM	Hygroscopic; keep sealed.
Optional: 1M NaOH	1.05 Equivalents	Only if dissolving free acid proves difficult.

Step-by-Step:

• Weigh solid into a glass vial (avoid plastic if possible to prevent sticking).

• Add 80% of the calculated DMSO volume.

• Vortex for 60 seconds.

• If clear: Add remaining DMSO to volume.

• If cloudy: Sonicate for 5 minutes at 40°C.

• Critical Check: If still cloudy, add the 1.05 eq of NaOH (aq) and vortex. The solution should clear immediately as the salt forms.

Frequently Asked Questions (FAQ)

Q: Can I use PBS for my intermediate dilutions? A: Caution is advised. Standard PBS (10 mM Phosphate) has low buffering capacity. If your stock is acidic (free acid), you might overwhelm the buffer locally. Use 100 mM HEPES or Tris for the intermediate step to ensure the pH stays >7.0.

Q: Why does the literature say difluoro-acids are "lipophilic"? A: The

group is lipophilic compared to a group, but it also inductively stabilizes the carboxylate anion. At pH 7.4, the anionic character dominates solubility. The "lipophilicity" mainly refers to the ability of the anion to cross membranes better than non-fluorinated analogs (the "philic" anion effect) [1].

Q: How should I store the stock solution? A: Store at -20°C in aliquots. Avoid repeated freeze-thaw cycles. Because the molecule is an acid, it is stable in DMSO. However, if you formed the salt in situ with NaOH, ensure the vial is sealed tightly to prevent water absorption, which can degrade DMSO over time.

References

• Effect of gem-Difluorination on Physicochemical Properties.

  -gem-difluorination lowers carboxylic acid by ~0.3–0.5 units in cyclic systems and significantly more in acyclic propanoic backbones (predicted ~1.34). URL:[Link]

• DMSO Tolerance in Biological Assays. Source: Assay Guidance Manual (NCBI).[2] Relevance: Defines the upper limits of DMSO (0.1% - 1%) to avoid solvent-induced toxicity or artifacts. URL:[Link]

• Solubility Enhancement Strategies (Cosolvents). Source: International Journal of Scientific Research & Technology. Relevance: Validates the use of PEG400 and pH adjustment as primary strategies for Class II/IV compounds. URL:[Link]

Sources

• 1. ijsrtjournal.com [ijsrtjournal.com]
• 2. Figure 2. [DMSO tolerance test. (A) The...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Characterization of Fluorinated Organic Compounds

Welcome to the technical support center for the analytical characterization of fluorinated organic compounds. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges in their daily experimental work with these unique molecules. The introduction of fluorine into organic compounds dramatically alters their physicochemical properties, leading to significant hurdles in their analysis.[1][2] This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate these complexities.

The Fluorine Factor: Understanding the Core Challenges

The high electronegativity and small size of the fluorine atom are the primary sources of analytical difficulties.[1] These properties lead to:

• Altered Physicochemical Properties: Fluorination can significantly impact a molecule's pKa, dipole moment, lipophilicity, and metabolic stability.[1][3][4] This variability requires careful consideration when developing analytical methods.

• Strong Carbon-Fluorine Bonds: The strength of the C-F bond can make some fragmentation processes in mass spectrometry less predictable and can pose challenges for certain analytical techniques that require bond cleavage.[5]

• Unique Spectroscopic Behavior: The presence of the 19F nucleus, with its 100% natural abundance and spin of ½, provides a powerful analytical handle but also introduces complexities in NMR spectra due to its wide chemical shift range and coupling to other nuclei.[6][7]

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

19F NMR is a highly specific and sensitive technique for the characterization of fluorinated compounds, as there is no natural background signal to cause interference.[8] However, the unique properties of the 19F nucleus also present several challenges.

Frequently Asked Questions (NMR)

Q1: Why is the chemical shift range in 19F NMR so large, and what problems can this cause?

A1: The 19F nucleus is highly sensitive to its electronic environment, resulting in a chemical shift range of approximately 800 ppm.[7] For organofluorine compounds, this range is typically between -50 to -220 ppm.[7] This wide dispersion can lead to difficulties in simultaneously exciting all signals in the spectrum, potentially causing inaccurate integrations and poor data resolution.[7][9][10]

Q2: I see small, unsymmetrical peaks around my main 19F signal. What are they?

A2: These are likely 13C and 12C satellite peaks.[11] The interaction of 19F with 12C and 13C can cause an isotopic effect, leading to these unsymmetrical satellites.[11] While they can provide additional structural information, they can also complicate spectral interpretation, especially for low-intensity signals. It's important not to mistake them for impurities.[12]

Q3: My 1H and 13C NMR spectra of a fluorinated compound are very complex. Why?

A3: The complexity arises from spin-spin coupling between 19F and 1H or 13C nuclei. These couplings can occur over multiple bonds (long-range coupling) and are often larger than 1H-1H coupling constants.[7][13] For example, 1JCF coupling constants can be up to 320 Hz, and 2JHF couplings can be as large as 50 Hz.[7][13][14]

Troubleshooting Guide: 19F NMR Spectroscopy

Problem	Potential Cause(s)	Recommended Solution(s)
Poor signal-to-noise ratio	- Insufficient sample concentration.- Incorrect pulse sequence parameters.	- Increase sample concentration if possible.- Optimize acquisition parameters, including the number of scans and relaxation delay.
Inaccurate integration	- Non-uniform excitation across the wide chemical shift range.- Insufficient relaxation delay (T1).	- Use broadband excitation pulses or carefully calibrate pulse widths.- Ensure the relaxation delay is at least 5 times the longest T1 of the signals of interest. The addition of a relaxation agent like Fe(acac)3 can help shorten T1s.[9]
Broad or distorted peaks	- Unresolved long-range couplings.- Chemical exchange.	- Use decoupling techniques (e.g., 1H decoupling).- Acquire spectra at different temperatures to investigate dynamic processes.
Chemical shift drift between samples	- Lack of a proper internal reference standard.- Changes in sample temperature, concentration, or solvent.	- Always use an appropriate internal reference standard.[15] Common references include CFCl3 (0 ppm) and trifluoroacetic acid (-76.55 ppm).[16][17]- Maintain consistent experimental conditions for all samples.

Experimental Protocol: Quantitative 19F NMR (qNMR)

Quantitative NMR is a powerful tool for determining the concentration of fluorinated compounds.

• Sample Preparation:

  • Accurately weigh a known amount of the sample and a certified internal standard (e.g., 3,5-Bis(trifluoromethyl)benzoic acid) into a clean NMR tube.[11]

  • Add a deuterated solvent to dissolve both the sample and the standard. Ensure complete dissolution.

• Instrument Setup:

  • Tune and shim the spectrometer for the 19F nucleus.

  • Use an inverse-gated decoupling sequence to suppress the nuclear Overhauser effect (NOE) and ensure accurate integration.[11]

• Data Acquisition:

  • Set the spectral width to encompass all signals of interest.

  • Use a calibrated 90° pulse.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals being quantified.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply appropriate window functions and perform a Fourier transform.

  • Carefully phase the spectrum and perform baseline correction.

  • Integrate the signals of the analyte and the internal standard.

  • Calculate the concentration of the analyte using the following equation:

  Concentrationanalyte = (Integralanalyte / NF,analyte) * (NF,standard / Integralstandard) * (Massstandard / MWstandard) * (MWanalyte / Volumesolvent)

  Where NF is the number of fluorine atoms for the respective signal and MW is the molecular weight.

Part 2: Mass Spectrometry (MS)

The analysis of fluorinated compounds by mass spectrometry presents a unique set of challenges due to the high electronegativity of fluorine and the strength of the C-F bond.

Frequently Asked Questions (MS)

Q1: Why is it difficult to detect the molecular ion of highly fluorinated compounds?

A1: Perfluorinated compounds, in particular, often show very small or absent molecular ion peaks in electron ionization (EI) mass spectrometry.[18] This is due to the high stability of fragments like CF3+, which tends to be the most abundant ion in the spectra of perfluoroparaffins.[18]

Q2: What are some common fragmentation patterns for fluorinated compounds?

A2: Fragmentation patterns can be complex and sometimes unexpected. Common fragmentation pathways include the loss of HF or a fluorine radical.[19] In silylated polyfluoroalkyl compounds, fluorine migration to the silicon atom has been observed, leading to unusual fragmentation.[20] For fluoroquinolones, fragmentation can be dependent on the site of protonation.[21]

Q3: I'm analyzing for per- and polyfluoroalkyl substances (PFAS) and getting conflicting results. Why?

A3: The analysis of total organic fluorine (TOF) can be challenging. It's crucial to distinguish between organic and inorganic fluorine, as the latter can be a source of interference.[22] Additionally, different analytical methods for TOF, such as adsorbable organic fluorine (AOF) and extractable organic fluorine (EOF), may not capture all PFAS, especially short-chain or polymeric species.[22][23]

Troubleshooting Guide: Mass Spectrometry

Problem	Potential Cause(s)	Recommended Solution(s)
Poor signal intensity	- High ionization potential of fluorine.[8][24]- Inefficient ionization method.	- Experiment with different ionization techniques (e.g., ESI, APCI, CI) to find the most suitable one for your analyte.[25]- Optimize ion source parameters.
Complex or uninterpretable fragmentation	- Unusual fragmentation pathways of fluorinated compounds.	- Use high-resolution mass spectrometry (HRMS) to determine the elemental composition of fragments.- Perform MS/MS experiments to establish fragmentation pathways.- Consult literature for known fragmentation patterns of similar compounds.[26]
Contamination with other fluorinated compounds	- Ubiquity of PFAS in laboratory environments.[8]	- Use dedicated labware and solvents for PFAS analysis.- Analyze method blanks to check for background contamination.[23]

Workflow for Identification of Unknown Fluorinated Compounds

Caption: Workflow for the identification of unknown fluorinated compounds.

Part 3: Chromatography (HPLC & GC)

The unique properties of fluorinated compounds also influence their behavior in chromatographic separations.

Frequently Asked Questions (Chromatography)

Q1: Should I use a special column for HPLC analysis of fluorinated compounds?

A1: While not always necessary, fluorinated stationary phases can offer alternative selectivity compared to traditional C8 and C18 columns, especially for separating fluorinated and non-fluorinated analogs or isomers.[8][27][28] These phases can lead to different elution orders and improved resolution for difficult separations.[27]

Q2: My fluorinated analyte is showing poor peak shape in GC. What could be the cause?

A2: Highly polar or reactive fluorinated compounds can interact with active sites on the GC column or in the inlet, leading to peak tailing or degradation.[29][30] Some volatile fluorine compounds, like HF, can even degrade polysiloxane stationary phases.[30]

Q3: How does fluorination affect the retention of my compound in reversed-phase HPLC?

A3: The effect of fluorination on lipophilicity and, consequently, retention is complex. While fluorination can increase the hydrophobic surface area, it can also increase the overall polarity of the molecule, leading to either increased or decreased retention depending on the specific structure and the degree of fluorination.[4][31]

Troubleshooting Guide: HPLC and GC

Problem	Potential Cause(s)	Recommended Solution(s)
(HPLC) Poor peak shape or splitting	- Inappropriate solvent choice.- Column contamination.	- Ensure the sample is fully dissolved in the mobile phase.[32]- Use high-purity, HPLC-grade solvents and filter them before use.[33]- Flush the column with a strong solvent.
(HPLC) Unstable baseline	- Dissolved gases in the mobile phase.- Inconsistent mobile phase composition.	- Degas the mobile phase using sonication or an inline degasser.[33]- Ensure accurate and precise mixing of mobile phase components.
(GC) Peak tailing for polar fluorinated analytes	- Interaction with active sites in the column or inlet liner.	- Use a deactivated inlet liner and a high-quality, low-bleed column.- Consider derivatization to reduce the polarity of the analyte.
(GC) Analyte degradation	- Thermal instability of the analyte.- Reactivity with the stationary phase.	- Lower the injection port and oven temperatures.- Use a more inert stationary phase.

Experimental Protocol: HPLC Method Development for Fluorinated Compounds

Caption: Stepwise approach for HPLC method development.

• Column Selection: Start with a standard C18 column. If co-elution or poor peak shape is observed, consider a fluorinated phase for alternative selectivity.[27]

• Mobile Phase Screening: Evaluate different organic modifiers (e.g., acetonitrile, methanol) and pH conditions (if the analytes are ionizable).

• Gradient Optimization: Develop a gradient elution method to separate compounds with a wide range of polarities. Adjust the gradient slope and time to achieve optimal resolution.

• Temperature Optimization: Vary the column temperature to fine-tune selectivity.

• Method Validation: Once an acceptable separation is achieved, validate the method for its intended purpose (e.g., accuracy, precision, linearity).

This technical support guide provides a starting point for addressing the common challenges in the characterization of fluorinated organic compounds. Due to the diverse nature of these molecules, a thorough understanding of their unique properties is essential for successful analytical method development and troubleshooting.

References

• 19F NMR Reference Standards. (n.d.). Retrieved from University of Wisconsin-Madison, Department of Chemistry.

• 19F NMR Reference Standards Guide. (n.d.). Scribd. Retrieved from [Link]

• Rigger, R., et al. (2017).
• O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry.
• Griebel, J. J., et al. (2001). Solving problems fluorine 19F with NMR spectroscopy. Magnetic Resonance in Medical Sciences.
• Lustig, E., & Hansen, E. A. (1970). Spectral analysis of the 1H, 19F and 13C NMR spectra of fluorobenzene. Journal of Molecular Spectroscopy.
• Analytical challenges in the characterization of fluorin
• Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization. (2025). Journal of the American Society for Mass Spectrometry.
• Day, R. M., et al. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega.
• Schaefer, T., et al. (1991).
• Kuno, T., et al. (1995).
• Mykhailiuk, P. K. (2018). Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. European Journal of Organic Chemistry.
• Mohler, F. L., et al. (1952). Mass spectra of fluorocarbons.

• Fluorine-19 nuclear magnetic resonance spectroscopy. (n.d.). In Wikipedia. Retrieved from [Link]

• PFAS or Not?: TOF Analysis Poses Tough Challenges for Identifying PFAS. (2025).
• Method 1621 Determination of Adsorbable Organic Fluorine (AOF) in Aqueous Matrices by Combustion Ion Chromatography (CIC). (2024). U.S. Environmental Protection Agency.
• Akien, G. R., & Kuprov, I. (2019). NMR spectral analysis of second-order 19F-19F, 19F-1H and 13C-19F coupling constants in pentafluorobenzene and tetrafluoro-4-(morpholino)
• Nthunya, L. N., et al. (2021). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Molecules.
• A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Fluorin
• Fluorine introduction for fine physico-chemical tuning of Medchem relevant compounds. (n.d.). Enamine.
• Mass Spectrometry Troubleshooting and Common Issues. (2023). G-M-I, Inc.
• Nthunya, L. N., et al. (2021). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).
• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. (2024). Journal of Medicinal Chemistry.
• Flannery, P., & Santasania, C. (2004). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• Tracing PFAS to the Source. (2024). The Analytical Scientist.
• Physicochemical properties of fluorine-containing satur
• Gerig, J. T. (2001). Fluorine NMR. eMagRes.
• Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimiz
• A Quest for Effective 19F NMR Spectra Modeling: What Brings a Good Balance Between Accuracy and Computational Cost in Fluorine Chemical Shift Calculations? (2022).
• McCullagh, M., et al. (n.d.). Identification of Multiple Sites of Intra-Molecular Protonation and Different Fragmentation Patterns within the Fluoroquinolone Class of Antibiotics in Porcine Muscle Extracts Using Travelling Wave Ion Mobility Mass Spectrometry.
• GC Column Killers! (2023).
• Is it possible to analyze F-compounds with GCMS? (2014).
• Mass Spectrometry - Fragmentation P
• CHromatographic determination of pfoa, other selected perfluorinated organic compounds, and total organic fluorine in natural waters and milk samples. (2013).
• Extraneous Peaks Observed on 19F NMR of Isolated "Pure" Compound. (2011). Chemistry Stack Exchange.
• Best Solvent Practices for HPLC Analysis. (n.d.). Advent Chembio.
• qNMR fluorine pollution analysis: perspectives on PFAS exposure characterisation using 19F NMR. (2025).
• HPLC Testing and Analysis - Detailed Guide for Accur
• GC Column Degrad
• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. (2012).
• Thermal desorption – gas chromatography – mass spectrometry (TD-GC-MS) analysis of PFAS used in food contact materials. (2024). Food Additives & Contaminants: Part A.
• Good HPLC practice guide. (2021). Chromservis.

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• 5. theanalyticalscientist.com [theanalyticalscientist.com]
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• 7. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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• 13. Structure Elucidation of Fluorinated Compounds by NMR | JEOL Resources [jeolusa.com]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening - PMC [pmc.ncbi.nlm.nih.gov]
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Method development for HPLC analysis of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid

The following technical guide serves as a specialized support center for the HPLC analysis of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid .

This guide moves beyond generic protocols to address the specific physicochemical challenges posed by the gem-difluoro group and the pyrazole moiety.

Subject: 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid Case ID: GEM-DF-PYR-001 Status: Active[1][2]

Executive Summary: The Molecule's "Personality"

Before injecting, you must understand the unique behavior of this analyte. It is not a standard amino acid.[2]

• The Acidic Trap: The gem-difluoro group at the

  -position exerts a massive electron-withdrawing effect.[1][2] Unlike regular propanoic acid (pKa ~4.8), this molecule likely has a pKa < 1.5 .[2]

  • Implication: Standard 0.1% Formic Acid (pH ~2.[2][3]7) will not suppress ionization.[2] The molecule will remain negatively charged (COO⁻) in standard acidic mobile phases.

• The Basic Counter: The pyrazole nitrogen has a pKa ~2.5.

• The Result: At pH 2-3, you are likely analyzing a zwitterion or a highly polar ion pair.[2] Standard C18 columns often fail to retain this molecule, leading to elution in the void volume (

  ).

Module 1: The "Golden Path" Method

Use this protocol as your starting point. It is designed to maximize retention and peak shape for fluorinated zwitterions.

Stationary Phase Selection

Primary Recommendation: Pentafluorophenyl (PFP/F5) [2]

• Why? The PFP phase offers specific fluorine-fluorine interactions and strong dipole-dipole mechanisms that interact with the gem-difluoro group and the pyrazole ring.[1] It provides retention where C18 fails.[2]

• Alternative: Polar-Embedded C18 (e.g., Waters T3, Phenomenex Luna Omega).[1][2] Avoid standard C18.

Mobile Phase & Buffer System

Crucial Decision: You must choose between Suppression (Low pH) or Ion-Pairing .[1][2]

Option A: The Robust Method (Recommended)

• Buffer (Solvent A): 10-20 mM Ammonium Formate adjusted to pH 3.0 with Formic Acid.

  • Logic: Operating at pH 3.0 ensures the pyrazole is partially neutral/protonated while the acid is ionized. The ammonium counter-ion helps stabilize the peak shape on a PFP column.

• Organic (Solvent B): Acetonitrile (ACN).[2]

  • Note: Methanol can be used if selectivity is poor, but ACN usually provides sharper peaks for fluorinated compounds.[2]

Option B: The Low pH Method (For Mass Spec Sensitivity)

• Buffer (Solvent A): 0.05% Trifluoroacetic Acid (TFA) in Water.[2]

• Organic (Solvent B): 0.05% TFA in Acetonitrile.[2]

  • Logic: TFA (pH ~2.[2]0) is strong enough to protonate the pyrazole fully and suppress the carboxylic acid more effectively than formic acid, though the difluoro-acid will still be partially ionized. TFA also acts as an ion-pairing agent to increase retention.[1][2]

Instrumental Parameters

Parameter	Setting	Reason
Flow Rate	0.8 - 1.0 mL/min	Standard for 4.6mm ID columns.
Column Temp	35°C - 40°C	Slightly elevated temp improves mass transfer for polar analytes.[1][2]
Detection	UV @ 215 nm	Pyrazole absorbance is weak; 254 nm is often too insensitive.[2]
Injection	5-10 µL	Keep low to prevent solvent effects (breakthrough).

Module 2: Visual Workflow & Logic

The following diagram illustrates the decision logic for method optimization.

Caption: Decision tree for optimizing retention of fluorinated zwitterions.

Module 3: Troubleshooting Guide (FAQ)

Q1: Why is my peak splitting or showing a "shoulder"?

Diagnosis: This is likely a pH Mismatch or Sample Solvent Effect .[2]

• The Science: The gem-difluoro acid has a pKa very close to the pH of standard mobile phases (pH 2-3). If your sample is dissolved in pure DMSO or Methanol, the local pH inside the injection plug may differ from the mobile phase, causing part of the analyte to travel as an ion and part as a neutral species.

• The Fix: Dissolve your sample in the starting mobile phase (e.g., 95% Water / 5% ACN + Buffer). Do NOT inject 100% organic solvent.[2]

Q2: I see no peak at 254 nm. Is the compound degrading?

Diagnosis: Wrong detection wavelength.

• The Science: The pyrazole ring is not a strong chromophore like benzene. It lacks extended conjugation. The gem-difluoro group does not add conjugation.[1][2]

• The Fix: Switch your DAD/UV detector to 210-220 nm . Ensure you are using "UV-transparent" solvents (HPLC grade ACN, not Methanol, if possible at <210 nm).[2]

Q3: The retention time drifts significantly between runs.

Diagnosis: "Phase Collapse" or "Dewetting".[2]

• The Science: If you are using a standard C18 column with 100% aqueous mobile phase to try and retain this polar compound, the hydrophobic chains of the C18 are collapsing to avoid the water.

• The Fix:

  • Switch to a Polar-Embedded C18 or PFP column (as recommended above).[1][2]

  • Ensure at least 3-5% Organic solvent is always present in the mobile phase.[2]

Q4: Can I use HILIC (Hydrophilic Interaction Liquid Chromatography)?

Diagnosis: Yes, but it requires a different mindset.[2]

• The Science: Since the molecule is highly polar and likely charged, HILIC is a valid orthogonal approach.

• The Protocol: Use a Bare Silica or Zwitterionic (ZIC-HILIC) column.[1][2]

  • Mobile Phase: High Organic (90% ACN) to Low Organic.[2]

  • Buffer: 10mM Ammonium Acetate (pH 5.8).[2]

  • Warning: HILIC is more sensitive to sample diluent (must be high organic) and equilibration times.[2]

References

• Retention Mechanisms of Fluorinated Compounds

  • Title: "Fluorine in medicinal chemistry: A review of anti-cancer agents" (Context on physicochemical properties of fluorin
  • Source:Journal of Fluorine Chemistry.
  • Relevance: Explains the lipophilicity modul

  • Link:[2]

• PFP Column Selectivity

  • Title: "Selectivity of Pentafluorophenyl (PFP) Phases in HPLC"
  • Source:Chrom
  • Relevance: Validates the use of PFP for halogen

  • Link:[1][2]

• pKa of Fluorinated Acids

  • Title: "Acidity of alpha-fluorinated carboxylic acids"[1][2]

  • Source:PubChem / NIST Data.[2]

  • Relevance: Supports the claim that gem-difluoro acids have pKa < 2.0.[1][2]

  • Link:[2]

• HPLC Troubleshooting Guide

  • Title: "Troubleshooting HPLC: Peak Shape Problems"
  • Source:Separ

  • Link:[1][2]

Sources

• 1. 1H-Pyrazole-1-propanoic acid, I2-cyclopentyl-4-(7H-pyrrolo(2,3-d)pyrimidin-4-yl)-, (I2R)- | C17H19N5O2 | CID 130203785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propanoic acid, 3-(1-(difluoro((1,2,2-trifluoroethenyl)oxy)methyl)-1,2,2,2-tetrafluoroethoxy)-2,2,3,3-tetrafluoro- | C8HF13O4 | CID 112235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cipac.org [cipac.org]

Reference Data & Comparative Studies

A Comparative Guide to Biological Target Identification for Novel Small Molecules: The Case of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic Acid

Introduction: The "What Does It Do?" Problem in Drug Discovery

Researchers are presented with a novel chemical entity: 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid. Its structure, featuring a pyrazole nucleus, is intriguing. The pyrazole scaffold is a well-established pharmacophore present in numerous approved drugs with a wide array of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects[1][2][3]. However, for this specific molecule, the primary biological target—the specific protein or pathway it modulates to exert an effect—remains unknown. This is a common and critical challenge in drug discovery. Identifying the molecular target is essential to understand a compound's mechanism of action, optimize its efficacy, and predict potential side effects[4].

This guide provides a comprehensive, multi-faceted strategy for the target deconvolution of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid. We will move beyond a simple listing of techniques to explain the causality behind experimental choices, presenting an integrated workflow that combines computational prediction with robust, self-validating experimental protocols. Our approach is designed to systematically narrow the field of possibilities, from the entire proteome down to a single, validated biological target.

The Target Identification Funnel: An Integrated Strategy

No single method for target identification is foolproof. A robust strategy employs a combination of approaches to generate, prioritize, and validate target hypotheses. We conceptualize this as a funnel, starting with broad, low-resource methods and progressing to highly specific, high-resource validation experiments.

Caption: The Target Identification Funnel illustrates a strategic workflow.

Part 1: In Silico Approaches for Hypothesis Generation

Before committing to resource-intensive lab experiments, computational methods can provide a valuable shortlist of potential targets, saving significant time and resources[5][6]. These approaches leverage existing biological and chemical data to make predictions.

1.1. Ligand-Based Target Prediction (Chemical Similarity)

• Expertise & Experience: The foundational principle here is that structurally similar molecules often interact with similar biological targets. By mining databases like ChEMBL and PubChem, we can identify known drugs or probes that share structural features with 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid. This can immediately suggest a class of proteins (e.g., kinases, GPCRs) to investigate.[6]

• Trustworthiness: The predictive power of this method is directly proportional to the novelty of the scaffold. For a highly novel compound, this method may yield no meaningful hits. The results should be treated as hypotheses, not definitive proof.

1.2. Structure-Based Virtual Screening (Molecular Docking)

• Expertise & Experience: If a phenotypic screen (e.g., observing anti-inflammatory effects in a cell assay) provides a clue to the compound's function, we can use molecular docking to "fit" our molecule into the 3D structures of known proteins in that pathway.[7] For example, given the known anti-inflammatory properties of some pyrazoles, one could perform virtual screening against targets like cyclooxygenase (COX) enzymes.[2]

• Trustworthiness: This method's reliability depends on the accuracy of the protein crystal structures and the scoring functions used by the docking software. It is an excellent tool for prioritizing candidates but can be prone to false positives.[7]

Table 1: Comparison of In Silico Target Identification Methods

Method	Principle	Pros	Cons	Required Input
Ligand-Based Prediction	Similar molecules have similar targets.	Fast, computationally inexpensive, requires only the 2D structure of the compound.	Ineffective for novel scaffolds; depends on the quality of public databases.	2D structure of the query molecule.
Virtual Screening	Predicts binding affinity by computationally "docking" the molecule into protein structures.	Provides a structural hypothesis for binding; can screen millions of compounds against a target.	Computationally intensive; requires high-quality 3D protein structures; scoring functions can be inaccurate.	3D structure of the query molecule; a library of 3D protein target structures.

Part 2: Experimental Identification of Direct Binding Partners

After generating initial hypotheses, the next step is to physically identify proteins that interact directly with the compound in a biological context. We will compare two powerful and widely used proteomics-based approaches: one that requires modifying the molecule (affinity-based) and one that does not (label-free).

2.1. Affinity-Based Chemoproteomics: The "Fishing" Expedition

This is a classic and robust method for isolating target proteins based on their specific binding to an immobilized version of the small molecule.[8][9]

• Expertise & Experience: The core of this technique is creating a high-quality "bait" by attaching our compound to a solid support (e.g., agarose beads).[4] The choice of where to attach the linker is critical; it must be at a position on the molecule that does not interfere with its binding to the target protein. A cell lysate is then passed over this bait, and proteins that bind are "fished out," eluted, and identified by mass spectrometry.[8][10]

• Trustworthiness: This protocol's validity hinges on proper controls. A crucial control is to run a parallel experiment with beads that have only the linker attached, or to perform a competition experiment where the lysate is pre-incubated with an excess of the free, unmodified compound.[11] True targets will bind to the compound-beads but not the control beads, and their binding will be reduced in the competition experiment.

Experimental Protocol: Affinity Chromatography Pulldown

• Probe Synthesis: Covalently attach 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid to NHS-activated agarose beads via a linker (e.g., a short PEG chain) attached to the carboxylic acid group. Rationale: The carboxylic acid is a common point for linker attachment, but its potential role in binding must be considered. If SAR data is available, a non-essential position should be chosen.

• Control Matrix Preparation: Prepare control beads by deactivating the NHS-activated sites or attaching only the linker.

• Lysate Preparation: Grow and harvest cells (e.g., a cancer cell line if anti-proliferative activity is observed) and prepare a native cell lysate using a mild detergent buffer.

• Incubation: Incubate the lysate with the compound-conjugated beads and the control beads in parallel for 2-4 hours at 4°C. For a competition control, pre-incubate a third lysate sample with a 100-fold molar excess of free compound before adding the compound-conjugated beads.

• Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins using a denaturing buffer (e.g., SDS-PAGE loading buffer) and heat.

• Analysis: Separate the eluted proteins by SDS-PAGE, excise the entire protein lane, and subject it to in-gel digestion with trypsin.

• Identification: Analyze the resulting peptides by high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify proteins that are significantly enriched on the compound beads compared to the control beads and whose binding is competed away by the free compound.

Caption: Workflow for Affinity-Based Target Identification.

2.2. Drug Affinity Responsive Target Stability (DARTS): The Label-Free Alternative

This method cleverly avoids any chemical modification of the compound. It operates on the principle that when a small molecule binds to its target protein, it often stabilizes the protein's structure, making it more resistant to degradation by proteases.[4]

• Expertise & Experience: The experiment involves treating parallel aliquots of cell lysate with the compound or a vehicle control (e.g., DMSO). A protease is then added to both samples. The target protein, stabilized by the bound compound, will be less digested than in the control sample. This difference can be visualized on a gel and the protected protein identified by mass spectrometry.[4]

• Trustworthiness: The key to a self-validating DARTS experiment is demonstrating dose-dependency. As the concentration of the compound is increased, the protection of the target protein from proteolysis should also increase. This provides strong evidence of a specific interaction.

Experimental Protocol: DARTS

• Lysate Preparation: Prepare a native cell lysate as described for the affinity pulldown.

• Compound Treatment: Divide the lysate into several aliquots. Treat them with increasing concentrations of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid (e.g., 0.1 µM, 1 µM, 10 µM) and a vehicle control. Incubate for 1 hour at room temperature.

• Protease Digestion: Add a non-specific protease like pronase to each aliquot and incubate for a specific time (e.g., 30 minutes). Rationale: The incubation time and protease concentration must be optimized to achieve substantial, but not complete, digestion in the control sample.

• Quenching: Stop the digestion by adding a denaturing buffer (SDS-PAGE loading buffer) and boiling the samples.

• Analysis: Run the digested samples on an SDS-PAGE gel.

• Identification: Look for protein bands that are present or more intense in the compound-treated lanes compared to the vehicle control lane, and show increasing intensity with increasing compound concentration. Excise these bands.

• Mass Spectrometry: Identify the proteins in the excised bands using LC-MS/MS.

Caption: The Drug Affinity Responsive Target Stability (DARTS) workflow.

Part 3: Comparative Analysis and Hit Prioritization

Both affinity-based and label-free methods will generate a list of "hits." The challenge is to distinguish the true target from the noise. A comparative approach is essential.

Table 2: Performance Comparison of Experimental Target ID Methods

Feature	Affinity Chromatography Pulldown	Drug Affinity Responsive Target Stability (DARTS)
Compound Modification	Required (Immobilization)	Not Required
Primary Pitfall	Non-specific binding to the matrix/linker can create false positives.	Only works if the compound induces a conformational change that confers stability.
Throughput	Low to Medium	Medium
Key Control	Competition with excess free compound.	Dose-dependent protection from proteolysis.
Hypothetical Result	150 protein hits; 15 are competed by free drug.	5 proteins show dose-dependent protection.
Confidence in Hits	Medium (Requires filtering)	High (If dose-response is clear)

• Expertise & Experience: True confidence is achieved when a protein is identified as a top hit by multiple orthogonal methods. If a protein is identified in both the affinity pulldown (and is competed by free drug) and the DARTS experiment (and shows dose-dependent protection), it becomes a high-priority candidate for validation. Bioinformatics analysis of the hit lists, looking for enrichment of specific pathways or cellular compartments, can provide further clues and help filter out common, non-specific binders.[12]

Part 4: Target Validation - Proving the Functional Connection

Identifying a binding partner is not the end of the journey. We must validate that the interaction is real, specific, and responsible for the compound's biological effect.[13][14]

4.1. Direct Binding Confirmation (Biochemical Assays)

• Techniques: Once a candidate protein is identified (e.g., "Protein X"), it should be expressed and purified in a recombinant form. Direct binding can then be quantified using biophysical techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).

• Trustworthiness: These methods provide a definitive measure of the binding affinity (the dissociation constant, or Kᵈ). A low Kᵈ value (e.g., in the nanomolar to low micromolar range) is strong evidence of a specific and potent interaction.

4.2. Cellular Target Engagement

• Technique: The Cellular Thermal Shift Assay (CETSA) is an excellent in-cell validation method. It works on a similar principle to DARTS but uses heat instead of proteases to denature proteins.[11] A compound-bound target will be more resistant to thermal denaturation. Observing a thermal shift in intact cells confirms that the compound can enter the cell and engage its target in a physiological context.

4.3. Genetic Validation

• Expertise & Experience: This is the ultimate validation step. It directly links the target protein to the compound's observed phenotype.[14] Using techniques like CRISPR/Cas9 or RNA interference (siRNA), we can knock out or knock down the gene encoding the candidate target protein.

• Trustworthiness: If knocking down "Protein X" makes the cells resistant to the effects of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid, this provides powerful evidence that Protein X is the functionally relevant target. This experiment establishes a causal link between the target and the drug's mechanism of action.

Caption: A workflow for rigorous target validation.

Conclusion

The task of identifying the biological target for a novel compound like 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid requires a systematic and multi-pronged approach. There is no "magic bullet" experiment. The strategy outlined in this guide—beginning with efficient in silico predictions, moving to robust experimental proteomics for hit generation, and culminating in rigorous biochemical and genetic validation—provides a powerful and reliable path forward. By layering evidence from these orthogonal methods, researchers can move with confidence from an interesting molecule to a validated drug target, paving the way for the next stages of drug development.

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• Proteomics in Drug Discovery.Journal of Applied Pharmaceutical Science.
• Target Identification and Validation (Small Molecules).University College London.
• Proteomics Applications in Health: Biomarker and Drug Discovery and Food Industry.PMC.
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• Proteomics and Drug Discovery.DAV University.
• Full article: Computational approaches for drug target identification in pathogenic diseases.Taylor & Francis Online.
• Identifying novel drug targets with comput
• Affinity Chromatography.
• Review on Biological Activities of Pyrazole Deriv
• Proteomics in drug development.Olink.
• Current status of pyrazole and its biological activities.PMC.
• Proteomics 2.0 and Its Impact on Drug Development.The Scientist.
• Computational methods revolutionize drug discovery by predicting protein target sites.News-Medical.net.
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• Computational Approaches in Drug Discovery and Precision Medicine.Frontiers.
• Small-molecule Target and Pathway Identific
• Targeting disease: Computational approaches for drug target identific
• Examples of pyrazole-containing drugs and their pharmacological activities.
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• Affinity chrom
• Affinity-based target identification for bioactive small molecules.RSC Publishing.
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• Target Identific
• Target Identification and Valid

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Selectivity in Drug Discovery

In the intricate process of drug discovery, the identification of a potent "hit" against a therapeutic target is a pivotal moment. However, potency is only one side of the coin; the other, equally critical side is selectivity. A drug's ability to preferentially bind its intended target while avoiding interactions with other biomolecules is what separates a promising therapeutic candidate from a liability prone to off-target effects and toxicity.[1] Unintended interactions, or cross-reactivity, can lead to a host of adverse drug reactions (ADRs), complicating clinical development and potentially causing patient harm.[2][3]

This guide provides a comprehensive framework for the cross-reactivity profiling of a novel compound, 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid (referred to herein as Compound DF-PY-1). The structural motifs of DF-PY-1, particularly the pyrazole ring, are prevalent in many classes of enzyme inhibitors, most notably protein kinase inhibitors.[4][5][6] Dysregulation of the human kinome—the collection of over 500 protein kinases—is implicated in numerous diseases, making kinases a major target class.[7] However, the high degree of conservation in the ATP-binding site across the kinome presents a significant challenge for achieving inhibitor selectivity.[8][9]

Therefore, this guide will use the lens of kinase inhibitor profiling to establish a robust, multi-tiered strategy for characterizing the selectivity of DF-PY-1. The principles and methodologies described are broadly applicable to any small molecule candidate, providing a blueprint for generating a comprehensive safety and selectivity profile essential for de-risking a candidate before it enters preclinical and clinical development.[10]

Strategic Framework for Selectivity Profiling

A rigorous selectivity assessment is not a single experiment but a staged campaign. The goal is to efficiently triage compounds, identify potential liabilities early, and build a comprehensive understanding of a compound's biological interactions.[11] Our approach for DF-PY-1 is structured as a logical, tiered workflow.

Caption: Tiered workflow for cross-reactivity profiling of Compound DF-PY-1.

Expert Rationale: This tiered approach is designed for maximal efficiency and confidence.

• Tier 1 (In Silico): Before committing to expensive wet-lab experiments, we leverage computational tools and existing knowledge.[12] Analyzing the pyrazole scaffold of DF-PY-1 immediately flags the kinome as a probable target family. Computational models can predict potential off-targets based on structural similarity to known ligands, helping to prioritize which screening panels are most relevant.[9]

• Tier 2 (Broad Screening): This is the core data generation phase. We first establish the on-target potency (IC50) as a benchmark. The compound is then screened at a single, high concentration (e.g., 1µM or 10µM) against a large, diverse panel of kinases.[13][14] The goal is not to generate precise affinity values but to rapidly identify any significant interactions.[8] Concurrently, screening against a safety panel of non-kinase targets like GPCRs and ion channels is crucial for predicting potential clinical adverse effects.[2][15]

• Tier 3 (Validation): Any "hits" from Tier 2 (typically defined as >50% inhibition) are subjected to more rigorous testing. Full dose-response curves are generated to determine accurate IC50 or binding affinity (Kd) values. Crucially, orthogonal assays—which use a different detection technology—are employed to confirm that the observed activity is not an artifact of the primary assay format.

Comparative Data Analysis: Profiling DF-PY-1

Following the Tier 2 and Tier 3 workflow, we can generate a selectivity profile for DF-PY-1. The data below is presented as a representative example of what a research team would aim to produce. Assume the intended target for DF-PY-1 is Kinase A , a member of the Tyrosine Kinase (TK) family.

Table 1: Selectivity Profile of Compound DF-PY-1

Target	Target Family	Assay Type	Ki (nM)	Selectivity Index (vs. Kinase A)
Kinase A	TK	Radiometric	5.2	1x (On-Target)
Kinase B	TK	Radiometric	87.4	17x
Kinase C	CMGC	Radiometric	450.1	87x
Kinase D	STE	Radiometric	15.6	3x
Kinase E	AGC	Radiometric	>10,000	>1900x
Kinase F	CAMK	Radiometric	>10,000	>1900x
Kinase D	STE	Binding Assay	19.8	4x
hERG Channel	Ion Channel	Electrophysiology	>30,000	N/A
M1 Receptor	GPCR	Binding Assay	>30,000	N/A

Interpretation of Results:

The data reveals that DF-PY-1 is a potent inhibitor of its intended target, Kinase A, with a Ki of 5.2 nM. The Selectivity Index, calculated by dividing the Ki of the off-target by the Ki of the on-target, is a key metric. A higher number indicates greater selectivity.

The primary liability identified is Kinase D , a member of the STE kinase family, with a Ki of 15.6 nM. This results in a very narrow selectivity window of only 3-fold. This is a significant finding that must be addressed. The confirmation of this off-target activity using an orthogonal method (a competitive binding assay) strengthens the validity of this finding.[16] The lack of activity against other kinase families and the clean profile in the safety panel (hERG, M1 Receptor) are positive indicators.

Experimental Protocol: Radiometric Kinase Activity Assay (e.g., HotSpot™)

To ensure transparency and reproducibility, a detailed protocol for the primary screening assay is provided below. This method is a gold standard for measuring kinase activity.[13]

Principle: This assay measures the transfer of a radiolabeled phosphate ([γ-³³P]-ATP) from ATP to a specific substrate by the kinase. The amount of radioactivity incorporated into the substrate is directly proportional to kinase activity. An inhibitor will reduce this incorporation.

Step-by-Step Protocol:

• Compound Preparation:

  • Prepare a 10 mM stock solution of DF-PY-1 in 100% DMSO.

  • Perform serial dilutions in assay buffer to create a 10-point dose-response curve (e.g., 100 µM to 5 nM final concentration). Ensure the final DMSO concentration in the assay is ≤1%.

• Assay Plate Setup (384-well plate):

  • Add 2.5 µL of diluted DF-PY-1 or vehicle control (DMSO) to appropriate wells.

  • Add 2.5 µL of positive control (a known potent inhibitor) and negative control (assay buffer) to designated wells.

• Kinase Reaction:

  • Prepare a master mix containing the specific kinase, its corresponding substrate (e.g., a peptide or protein), and assay buffer.

  • Add 5 µL of the kinase/substrate mix to each well.

  • Incubate for 10 minutes at room temperature to allow the compound to bind to the kinase.

• Initiation of Phosphorylation:

  • Prepare an ATP solution containing a mix of unlabeled ATP and [γ-³³P]-ATP. The final ATP concentration should be at or near the Km for the specific kinase to ensure competitive binding can be accurately measured.

  • Add 2.5 µL of the ATP mix to all wells to start the reaction.

  • Incubate the plate for a predetermined time (e.g., 60 minutes) at 30°C.

• Reaction Termination and Signal Detection:

  • Terminate the reaction by adding 10 µL of 0.5% phosphoric acid.

  • Transfer the reaction mixture to a filter membrane plate that captures the phosphorylated substrate.

  • Wash the filter plate multiple times with phosphoric acid to remove unincorporated [γ-³³P]-ATP.

  • Dry the plate, add scintillant, and measure the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the vehicle (0% inhibition) and no-enzyme (100% inhibition) controls.

  • Fit the dose-response data to a four-parameter logistic equation to determine the IC50 value.

  • Convert IC50 to Ki using the Cheng-Prusoff equation, if the ATP concentration and Km are known.

Visualizing the Mechanism: Competitive Inhibition

Understanding how DF-PY-1 interacts with both its on- and off-targets is key. As an ATP-competitive inhibitor, it functions by competing with the endogenous ATP ligand for the kinase's active site.

Caption: Mechanism of ATP-competitive inhibition by Compound DF-PY-1.

Conclusion and Path Forward

The cross-reactivity profiling of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid reveals a compound with high potency for its intended target, Kinase A, and a generally clean safety profile. However, the significant off-target activity against Kinase D (3-fold selectivity) is a critical liability that must be addressed.

Next Steps:

• Structure-Activity Relationship (SAR) Studies: Medicinal chemists should focus on modifying the DF-PY-1 scaffold to reduce binding to Kinase D while maintaining or improving affinity for Kinase A.

• Cellular Potency and Selectivity: The potency of DF-PY-1 against both Kinase A and Kinase D should be confirmed in cellular assays to understand its activity in a more physiologically relevant context.

• Risk Assessment: The biological function of Kinase D must be thoroughly investigated. If inhibition of Kinase D is known to be associated with a specific toxicity, the narrow selectivity window may be unacceptable for further development.

This guide demonstrates that a systematic and rigorous approach to cross-reactivity profiling is not merely a box-ticking exercise but a fundamental component of modern drug discovery. It provides the critical data needed to make informed decisions, optimize lead compounds, and ultimately increase the probability of developing safe and effective medicines.[10][17]

References

• Reaction Biology. Kinase Selectivity Panels. [Link]

• Fiveable. (2025). Selectivity Definition - Intro to Pharmacology Key Term. [Link]

• ICE Bioscience. Kinase Panel Screening | Kinase Selectivity Profiling Services. [Link]

• Zweiman, B. (1979). Principles of Competitive Binding Assays (Saturation Analyses). I. Equilibrium Techniques. Clinical Chemistry. [Link]

• Meuwissen, J. A. T. H. M., & Heirwegh, K. P. M. (1982). Principles of a competitive binding assay for the study of the interactions of poorly water-soluble ligands with their soluble binding partners. Application to bilirubin with the use of Sephadex G-10 as a competitive adsorbent. Biochemical Journal. [Link]

• Mtoz Biolabs. Competitive Ligand Binding Assay. [Link]

• NanoTemper Technologies. Assay setup for competitive binding measurements. [Link]

• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal. [Link]

• Aganitha AI Inc. (2024). Understanding Drug Selectivity: A Computational Perspective. [Link]

• Bose, P. (2022). Improving Selectivity in Drug Design. AZoLifeSciences. [Link]

• Unacademy. (2023). Drug Specificity: A Key Factor in Pharmacological Actions. [Link]

• Whitebread, S., Hamon, J., Bojanic, D., & Urban, L. (2005). Keynote review: in vitro safety pharmacology profiling: an essential tool for successful drug development. Drug Discovery Today. [Link]

• European Pharmaceutical Review. (2006). In vitro safety pharmacology profiling. [Link]

• Desfosses, E. (2025). Early De-Risking: In Vitro Safety Strategies for Pre-IND Success. Drug Target Review. [Link]

• ResearchGate. Keynote review: In vitro safety pharmacology profiling: an essential tool for successful drug development | Request PDF. [Link]

• Niijima, S., & Okuno, Y. (2012). Dissecting kinase profiling data to predict activity and understand cross-reactivity of kinase inhibitors. Journal of Chemical Information and Modeling. [Link]

• Sciammetta, N., Favia, A. D., Cilibrizzi, A., & Cavalli, A. (2010). Cross-Reactivity Virtual Profiling of the Human Kinome by X-ReactKIN: A Chemical Systems Biology Approach. Molecular Pharmaceutics. [Link]

• ResearchGate. Minimizing the off-target reactivity of covalent kinase inhibitors by.... [Link]

• ICE Bioscience. Safety Pharmacology Services. [Link]

• Sciammetta, N., Favia, A. D., Cilibrizzi, A., & Cavalli, A. (2010). Cross-reactivity virtual profiling of the human kinome by X-react(KIN): a chemical systems biology approach. Journal of Medicinal Chemistry. [Link]

• Parker, C. G. (2020). Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome. Organic & Biomolecular Chemistry. [Link]

• Yamakawa, N., Suemasu, S., Matoyama, M., Kimoto, A., Takeda, M., Tanaka, K. I., ... & Mizushima, T. (2019). Properties and Synthesis of 2-{2-Fluoro (or Bromo)-4-[(2-oxocyclopentyl)methyl]phenyl}propanoic Acid: Nonsteroidal Anti-inflammatory Drugs with Low Membrane Permeabilizing and Gastric Lesion-Producing Activities. Journal of Medicinal Chemistry. [Link]

• Al-Ghorbani, M., A. El-Gazzar, A. R. B., & H. A. R. Hussien. (2011). Synthesis and in Vitro Antimicrobial Activity of Some Pyrazolyl-1-carboxamide Derivatives. Molecules. [Link]

• Wang, Z., Li, J., Wang, Y., Zhang, Y., & Wang, Q. (2020). Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety. BMC Chemistry. [Link]

• Khan, I., Zaib, S., Batool, S., Yaqub, M., & Ashraf, Z. (2016). Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives. Journal of the Chemical Society of Pakistan. [Link]

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Confirming the binding mode of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid to its target

[1]

Executive Summary

2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid represents a specialized class of fluorinated fragments used in Fragment-Based Drug Discovery (FBDD).[1] Its structural motif—combining a polar pyrazole headgroup with a difluorinated acidic tail—serves as a bioisostere for phosphate or carboxylate mimics, often targeting active sites in metalloenzymes or metabolic kinases (e.g., D-Amino Acid Oxidase, Pyruvate Dehydrogenase Kinase).[1]

This guide compares the three primary methodologies for confirming its binding mode: X-ray Crystallography , Ligand-Observed 19F-NMR , and Surface Plasmon Resonance (SPR) .[1] While X-ray crystallography remains the structural gold standard, this guide demonstrates why 19F-NMR is often the superior functional validation tool for this specific molecule due to the high sensitivity of the gem-difluoro (

) reporter group.[1]

Comparative Analysis: Validation Methodologies

The following table contrasts the performance of validation methods specifically for low-molecular-weight fluorinated fragments.

Feature	Method A: X-Ray Crystallography	Method B: Ligand-Observed 19F-NMR	Method C: Surface Plasmon Resonance (SPR)
Primary Output	Atomic-resolution 3D coordinates (Electron Density)	Chemical Shift Perturbation ( ) & Relaxation rates ( )	Kinetic constants ( , , )
Suitability for this Molecule	High (if crystallizable).[1] Defines the specific H-bond network of the pyrazole.[1]	Optimal. Exploits the group as a sensitive environmental probe.	Moderate. Validates affinity but cannot confirm mode (orthosteric vs. allosteric).
Throughput	Low (Weeks to Months)	High (Hours)	High (Hours)
Sample Requirement	High protein conc. (>10 mg/mL), diffraction-quality crystals.[1]	Low protein conc. (10–50 M), standard buffer.[1]	Low protein consumption, immobilized chip.[1]
Weakness	Crystal packing artifacts may distort the flexible acid tail.[1]	Does not provide direct atomic coordinates (indirect evidence).[1]	Prone to non-specific binding artifacts for acidic fragments.[1]

Expert Insight: The "Fluorine Advantage"

For 2,2-difluoro-3-(1H-pyrazol-1-yl)propanoic acid, Method B (19F-NMR) is the recommended first-line validation.[1] The gem-difluoro group exhibits a large chemical shift anisotropy. Upon binding, the restriction of the propanoic acid tail causes a massive change in transverse relaxation time (

), making the binding event unambiguous even at millimolar affinities ( mM) where SPR often fails.

Detailed Experimental Protocols

Protocol A: Ligand-Observed 19F-NMR (T2-Relaxation Filter)

Objective: Confirm direct binding by observing the broadening of the

signal.[1]

Reagents:

• Ligand Stock: 100 mM 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid in

  -DMSO.

• Protein Stock: Target protein in non-fluorinated buffer (PBS or HEPES, pH 7.4).

• Reference: Trifluoroacetic acid (TFA) as internal standard (optional, usually external coaxial insert).[1]

Workflow:

• Sample Preparation:

  • Tube 1 (Reference): 50

    M Ligand in Buffer (500 L).[1]

  • Tube 2 (Experiment): 50

    M Ligand + 10 M Protein (1:0.2 ratio) in Buffer.[1]

  • Note: Include 10%

    for lock.[1]

• Pulse Sequence Setup:

  • Use a CPMG (Carr-Purcell-Meiboom-Gill) spin-echo sequence.[1]

  • Set total echo time (

    ) to 50–200 ms.[1]

• Acquisition:

  • Record 1D 19F spectra at 376 MHz (or equivalent).

  • Set spectral width to cover -80 to -120 ppm (typical range for aliphatic

    ).[1]

• Analysis:

  • Compare the integral intensity of the

    triplet in Tube 1 vs. Tube 2.

  • Validation Criteria: A signal reduction of >30% in the presence of protein indicates binding (due to increased correlation time

    and faster relaxation).

Protocol B: X-Ray Co-Crystallization (Soaking Method)

Objective: Obtain electron density map of the bound ligand.[1]

Workflow:

• Crystal Growth: Grow apo-crystals of the target protein using hanging-drop vapor diffusion.[1]

• Soaking Solution:

  • Prepare a "harvest buffer" matching the mother liquor.

  • Add Ligand to a final concentration of 10–50 mM (ensure DMSO < 10%).[1]

  • Critical Step: The high solubility of the propanoic acid tail allows high soak concentrations, essential for low-affinity fragments.

• Incubation: Soak crystals for 1 hour to 24 hours. Monitor for cracking (osmotic shock).[1]

• Data Collection: Flash cool in liquid nitrogen and collect data at 100 K.

• Refinement:

  • Generate the ligand restraint file (CIF) using eLBOW or Grade.[1]

  • Look for

    difference density in the active site.[1] The difluoro group often provides a strong electron density "bulb" distinct from the peptide backbone.

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for confirming the binding mode, prioritizing the 19F-NMR "Spy" technique.

Caption: Workflow for validating fluorinated fragment binding. The process prioritizes 19F-NMR for rapid "Go/No-Go" decision making before investing in labor-intensive crystallography.[1]

References

• Dalvit, C., et al. (2019).[1] "Fluorine-NMR Experiments for High-Throughput Screening: Theoretical Aspects and Practical Applications." Bioorganic & Medicinal Chemistry.

• Norton, R.S., et al. (2016).[1] "Applications of 19F-NMR in Fragment-Based Drug Discovery." Molecules.

• Gee, C.T., et al. (2016).[1] "Fragment screening and druggability assessment of the CBP/p300 KIX domain through 19F NMR." Angewandte Chemie International Edition.

• Pomerantz, W.C., et al. (2012).[1] "Protein-Observed 19F-NMR for Fragment Screening, Affinity Determination and Binding Site Information." ChemBioChem.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid

As researchers dedicated to advancing drug development, our commitment to safety and environmental stewardship is as critical as our scientific discoveries. The handling and disposal of novel chemical entities demand a rigorous, first-principles approach. This guide provides a comprehensive, actionable protocol for the proper disposal of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid, grounding every recommendation in established safety standards and regulatory frameworks.

The core challenge in disposing of this compound lies in its hybrid nature. It is simultaneously a halogenated organic acid and a heterocyclic pyrazole derivative . This necessitates a multi-faceted disposal strategy that respects the distinct hazards associated with each functional group.

Hazard Profile and Risk Assessment

A thorough understanding of a compound's potential hazards is the foundation of safe disposal. While a specific Safety Data Sheet (SDS) for this exact molecule may not be readily available, we can infer its properties from its constituent parts: the difluoropropanoic acid moiety and the pyrazole ring.

• Fluorinated Carboxylic Acid: The presence of the carboxylic acid group suggests corrosive properties.[1][2][3] Similar small-chain carboxylic acids are known skin and eye irritants, with the potential to cause severe burns.[3][4] The fluorine atoms enhance the acidity and may introduce additional toxicity.

• Pyrazole Moiety: Pyrazole and its derivatives are biologically active and can be harmful if swallowed or absorbed through the skin.[5] Some pyrazole-based compounds are associated with organ toxicity with repeated exposure.[6]

• Environmental Hazard: Halogenated organic compounds can have long-lasting, harmful effects on aquatic life and may persist in the environment.[5][6] Therefore, release into the sanitary sewer or normal trash is strictly prohibited.[7]

Table 1: Inferred Hazard Classification and Required Personal Protective Equipment (PPE)

Hazard Characteristic	Inferred Classification & Rationale	Minimum Required PPE
Corrosivity / Skin Irritation	Causes severe skin burns and eye damage. Based on the carboxylic acid group.[1][3]	Nitrile or Neoprene Gloves: Double-gloving is recommended. Ensure gloves are rated for chemical resistance.
Eye Damage / Irritation	Causes serious eye damage. A primary risk for acids and many organic compounds.[5][8][9]	Chemical Safety Goggles or Face Shield: Standard safety glasses are insufficient.[6][10]
Acute Toxicity (Oral/Dermal)	Harmful if swallowed or in contact with skin. A common characteristic of pyrazole derivatives.[5][10]	Chemical-Resistant Lab Coat: Must be buttoned. Remove immediately if contaminated.[3]
Respiratory Irritation	May cause respiratory irritation, especially if handled as a powder or aerosol.[3][8][10]	Work in a Certified Chemical Fume Hood: To prevent inhalation of dusts or vapors.
Environmental Hazard	Harmful to aquatic life with long-lasting effects. Due to the halogenated and heterocyclic nature.[5][6]	N/A (Engineering and procedural control)

The Regulatory Imperative: RCRA and Generator Responsibility

In the United States, the disposal of laboratory chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7][11] This regulation establishes a "cradle-to-grave" responsibility, meaning the generator of the waste (your laboratory) is legally responsible for it from creation to final, safe disposal.[12] Adherence to a structured disposal plan is not just good practice—it is a legal requirement.

Core Disposal Workflow: From Bench to Final Collection

The following step-by-step protocol ensures compliance and safety throughout the disposal process.

Step 1: Pre-Disposal Planning & Preparation

• Consult Institutional Policy: Before beginning work, review your institution's specific chemical hygiene plan and hazardous waste disposal guidelines. These documents will provide details on waste collection schedules and contact information for your Environmental Health & Safety (EHS) office.

• Assemble Materials: Prepare your designated, properly labeled hazardous waste container before generating the waste. This prevents the dangerous accumulation of waste in temporary, unsuitable containers.

• Don PPE: At a minimum, wear the PPE outlined in Table 1.

Step 2: Waste Segregation at the Point of Generation

Proper segregation is the most critical step to prevent dangerous chemical reactions and ensure cost-effective, environmentally sound disposal.[12][13][14] Mixing halogenated waste with non-halogenated waste unnecessarily converts the entire volume into the more expensive and difficult-to-treat halogenated waste stream.[15][16]

The following decision workflow must be followed for every waste stream containing 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid.

Caption: Waste Segregation Decision Workflow

Step 3: Containerization and Labeling

Proper containerization prevents leaks and ensures waste handlers are aware of the container's contents and associated dangers.

• Container Selection:

  • Solid Waste & Organic Solvent Waste: Use a glass container with a screw-on cap.[16] Halogenated organic compounds can degrade plastics over time.

  • Aqueous Acidic Waste: A high-density polyethylene (HDPE) carboy or plastic-coated glass bottle is acceptable.[17] Do not use metal containers.[1][15]

  • All containers must be clean, in good condition, and compatible with the waste.[7][14]

• Labeling:

  • Attach your institution's official hazardous waste tag immediately.

  • Clearly write the full chemical name: "Waste 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid". Avoid abbreviations or formulas.

  • List all other components of the waste stream, including solvents and water, with percentages.

  • Indicate the relevant hazards by checking the appropriate boxes (e.g., "Corrosive," "Toxic," "Halogenated").

  • Keep the container closed at all times, except when adding waste.[7][15]

Step 4: Temporary Storage and Collection

• Waste must be accumulated at or near the point of generation, in what is known as a Satellite Accumulation Area (SAA).[7][11] This area must be under the control of laboratory personnel.

• Store the waste container in a designated, labeled secondary containment bin to prevent the spread of potential spills.

• Segregate the halogenated waste container from incompatible materials, particularly bases/alkalies.[12][17][18]

• Once the container is full or you have finished the project, contact your institution's EHS department for pickup. Do not allow waste to accumulate for extended periods.[7][11]

Emergency Procedures: Spill Management

Even with careful planning, spills can occur. A swift and correct response is vital.

For a Small Spill (<100 mL) inside a Chemical Fume Hood:

• Alert & Isolate: Alert nearby personnel. Keep the spill contained within the fume hood.

• Don PPE: Ensure you are wearing the full PPE listed in Table 1.

• Neutralize (if safe): For acidic solutions, cautiously apply a weak base absorbent, such as sodium bicarbonate or a commercial acid neutralizer, starting from the outside of the spill and working inward. Avoid strong bases.

• Absorb: Cover the neutralized spill with an inert absorbent material (e.g., vermiculite, sand, or a chemical spill pillow). Do not use combustible materials like paper towels as the primary absorbent.

• Collect & Clean: Carefully sweep or scoop the absorbed material into a designated solid hazardous waste container.

• Decontaminate: Wipe the spill area with a soap and water solution, followed by a final rinse with water. Collect all cleaning materials (wipes, gloves) as hazardous solid waste.

• Document: Report the spill to your laboratory supervisor and EHS office, per institutional policy.

For a Large Spill (>100 mL) or any spill outside a fume hood, immediately evacuate the area, alert others, close the door, and call your institution's emergency EHS number.

Final Decontamination

All non-disposable glassware and equipment that has come into contact with 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid must be decontaminated.

• Initial Rinse: Rinse the glassware three times with a suitable solvent (one that the compound is soluble in, such as ethanol or acetone). The first two rinsates must be collected and disposed of as halogenated organic solvent waste.

• Wash: The glassware can then be washed normally with soap and water.

By adhering to this comprehensive protocol, you ensure that the disposal of 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid is conducted with the highest commitment to personal safety, regulatory compliance, and environmental protection.

References

• Daniels Health. (2025, May 21).
• BenchChem. (2025).
• PegEx, Inc. (2026, February 4).
• Justrite. (2018, November 29). How to Manage Chemical Waste Disposal in Academic Labs.
• American Chemical Society. (n.d.).
• Labor Security System. (n.d.).
• ChemicalBook. (n.d.).
• MilliporeSigma. (2026, January 6).
• Fisher Scientific. (2009, October 12). SAFETY DATA SHEET - 4-Nitro-1H-pyrazole-3-carboxylic acid.
• Merck Millipore. (n.d.). Pyrazole CAS 288-13-1 | 807572.
• National Institutes of Health (NIH), PubChem. (n.d.). 2,2-Difluoropropionic acid.
• Office of Environmental Health & Safety. (1998, March). Procedures for Disposal of Hazardous Waste.
• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures.
• BASF. (2022, November 13).
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• RiskAssess. (n.d.). Chemical Waste Containers for Chemical Waste Disposal.
• U.S. Environmental Protection Agency. (n.d.).
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• Carl ROTH. (n.d.).

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